4-(1-Aminopropyl)phenol

• CAS: 85068-38-8

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(1-Aminopropyl)phenol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 4-(1-Aminopropyl)phenol (CAS No: 85068-38-8), a substituted phenol of interest to researchers and professionals in drug development and chemical synthesis. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes known information, including its basic chemical identifiers, and draws comparative insights from the well-characterized parent compound, 4-aminophenol, and the related compound, 4-hydroxyamphetamine. The guide covers structural characteristics, predicted physicochemical properties, potential synthetic pathways, spectroscopic characterization, pharmacological context, and safety considerations. All information is presented with the highest commitment to scientific integrity, with clear distinctions between direct and inferred data.

Introduction and Chemical Identity

4-(1-Aminopropyl)phenol, also known by its synonyms including 1-Amino-1-(4-hydroxyphenyl)propane and (±)-4-(1-Aminopropyl)phenol, is a primary amine and a phenol derivative.[1] Its structure, featuring a chiral center at the alpha-carbon of the propyl chain, suggests the existence of enantiomers, though it is commonly handled as a racemic mixture.[1] The presence of both an acidic phenolic hydroxyl group and a basic amino group imparts amphoteric properties to the molecule, influencing its solubility and reactivity.

This compound is structurally related to biologically active molecules, including neurotransmitters and amphetamine-class compounds, making it a molecule of interest for pharmacological research.

Core Chemical Identifiers

A clear and unambiguous identification of a chemical substance is paramount for research and development. The following table summarizes the key identifiers for 4-(1-Aminopropyl)phenol.

Identifier	Value	Reference
IUPAC Name	4-(1-Aminopropyl)phenol	[1]
CAS Number	85068-38-8	[1]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
Canonical SMILES	CCC(C1=CC=C(C=C1)O)N	[1]
InChI Key	WTQZYHPAVNTISM-UHFFFAOYSA-N	[1]
Synonyms	1-Amino-1-(4-hydroxyphenyl)propane, (±)-4-(1-Aminopropyl)phenol, Phenol, 4-(1-aminopropyl)-	[1]
Hydrochloride CAS	1135288-77-5

Physicochemical Properties: A Comparative Analysis

Property	4-Aminophenol (for comparison)	Expected Trend for 4-(1-Aminopropyl)phenol
Melting Point	188 °C	Likely lower
Boiling Point	282.0 ± 23.0 °C at 760 mmHg	Likely higher
Water Solubility	1.5 g/100 mL (20 °C)	Likely lower
logP	-0.29	Likely higher
pKa (amino group)	~5.5 (estimated)	Similar to 4-aminophenol
pKa (hydroxyl group)	~10.3 (estimated)	Similar to 4-aminophenol

Synthesis and Reactivity

Retrosynthetic Analysis and Potential Synthetic Routes

A plausible synthetic route to 4-(1-Aminopropyl)phenol can be envisioned through several established organic chemistry transformations. A common approach would involve the reductive amination of a suitable ketone precursor.

Caption: Reductive amination approach to 4-(1-Aminopropyl)phenol.

Experimental Protocol (Hypothetical): Reductive Amination of 4-Hydroxypropiophenone

• Step 1: Reaction Setup. In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-hydroxypropiophenone (1 equivalent) in a suitable solvent such as methanol.

• Step 2: Amine Addition. Add a source of ammonia, such as ammonium acetate or a solution of ammonia in methanol (excess, e.g., 10-20 equivalents).

• Step 3: Reductant Addition. Carefully add a reducing agent, for instance, sodium cyanoborohydride (NaBH₃CN) (1.5-2 equivalents), in portions. The choice of reducing agent is critical to favor the reduction of the intermediate imine over the starting ketone.

• Step 4: Reaction Monitoring. Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Step 5: Work-up. Quench the reaction by the slow addition of water. Adjust the pH to basic (pH > 10) with an aqueous solution of sodium hydroxide to deprotonate the ammonium salt.

• Step 6: Extraction. Extract the aqueous layer with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Step 7: Purification. Purify the crude product by column chromatography on silica gel or by recrystallization to afford 4-(1-Aminopropyl)phenol.

Key Reactivity

The chemical reactivity of 4-(1-Aminopropyl)phenol is dictated by its functional groups: the aromatic ring, the phenolic hydroxyl group, and the primary amino group.

• Amino Group: The primary amine is nucleophilic and basic. It can undergo acylation, alkylation, and reactions with carbonyl compounds to form imines.

• Phenolic Hydroxyl Group: The hydroxyl group is acidic and can be deprotonated to form a phenoxide. It can undergo etherification and esterification reactions.

• Aromatic Ring: The hydroxyl and amino groups are activating, ortho-, para-directing substituents, making the aromatic ring susceptible to electrophilic aromatic substitution reactions such as halogenation, nitration, and sulfonation.

Spectroscopic Characterization

While specific spectra for 4-(1-Aminopropyl)phenol are not widely published, the expected spectroscopic features can be predicted based on its structure and by comparison with related compounds like 4-aminophenol.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methine proton at the chiral center, the methylene protons of the ethyl group, the methyl protons, and the protons of the amino and hydroxyl groups.

• Aromatic Protons: Two doublets in the aromatic region (δ 6.5-7.5 ppm), characteristic of a 1,4-disubstituted benzene ring.

• Methine Proton (-CH(NH₂)-): A triplet or multiplet, coupled to the adjacent methylene protons.

• Methylene Protons (-CH₂-CH₃): A quartet or multiplet, coupled to the methine and methyl protons.

• Methyl Protons (-CH₃): A triplet.

• NH₂ and OH Protons: Broad singlets, which are exchangeable with D₂O.

¹³C NMR Spectroscopy

The carbon NMR spectrum would show distinct signals for the aromatic carbons, with the carbons bearing the hydroxyl and aminopropyl groups appearing at characteristic chemical shifts, as well as signals for the three carbons of the propyl chain.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by the following key absorption bands:

• O-H Stretch (Phenol): A broad band in the region of 3200-3600 cm⁻¹.[2]

• N-H Stretch (Amine): Two sharp to moderately broad peaks for the symmetric and asymmetric stretches of the primary amine in the region of 3300-3500 cm⁻¹.[3]

• C-H Stretch (Aromatic): Peaks above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Peaks below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretch (Phenol): A strong band around 1200-1250 cm⁻¹.

Mass Spectrometry

In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 151. Common fragmentation patterns would likely involve the loss of the ethyl group and cleavage alpha to the nitrogen atom.

Pharmacological Context and Potential Applications

The structural similarity of 4-(1-Aminopropyl)phenol to 4-hydroxyamphetamine, an active metabolite of amphetamine, suggests potential sympathomimetic activity.[4] 4-Hydroxyamphetamine is known to act as an indirect sympathomimetic by inducing the release of norepinephrine.[4] It has been used in ophthalmic solutions to dilate the pupil for diagnostic purposes.[4]

Caption: Potential mechanism of action of 4-(1-Aminopropyl)phenol.

Given its phenolic structure, 4-(1-Aminopropyl)phenol and its derivatives could also be investigated for antioxidant properties. Phenolic compounds are known to act as free radical scavengers. Furthermore, the amino-phenol scaffold is present in various pharmaceutically active compounds, suggesting that 4-(1-Aminopropyl)phenol could serve as a valuable building block in medicinal chemistry for the synthesis of novel therapeutic agents.

Safety and Handling

• Acute Toxicity: Harmful if swallowed or inhaled.[5]

• Skin and Eye Irritation: May cause skin and serious eye irritation.

• Sensitization: May cause an allergic skin reaction.[5]

• Mutagenicity: Suspected of causing genetic defects.[5]

Handling Recommendations:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Conclusion

4-(1-Aminopropyl)phenol is a chemical compound with potential applications in pharmacological research and as a synthetic intermediate. While direct experimental data on its physicochemical properties are limited, this guide provides a comprehensive overview based on its chemical structure and comparisons with related, well-characterized molecules. The potential for biological activity, stemming from its structural similarity to known sympathomimetic agents, warrants further investigation. Researchers and drug development professionals should handle this compound with appropriate safety precautions, considering the potential hazards associated with aminophenol derivatives. As more research becomes available, a more complete and experimentally validated profile of this compound will emerge.

References

• 4-Aminophenol | CAS#:123-30-8 | Chemsrc. (n.d.). Retrieved February 1, 2026, from [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (2022). Molecules, 27(5), 1352. [Link]

• Infrared Spectrum of Phenol. (n.d.). Retrieved February 1, 2026, from [Link]

• 4-Aminophenol hydrochloride | C6H8ClNO | PubChem. (n.d.). Retrieved February 1, 2026, from [Link]

• 4-(1-AMINOPROPYL)PHENOL. (n.d.). In GSRS. Retrieved February 1, 2026, from [Link]

• HPLC mass spectra of 4-aminophenol formed in supernatants after... (n.d.). In ResearchGate. Retrieved February 1, 2026, from [Link]

• US Patent for Process for preparation of 4-isopropylphenol. (n.d.).

• Phenol, 4-amino-. (n.d.). In NIST WebBook. Retrieved February 1, 2026, from [Link]

• Toxicity of the amphetamine metabolites 4-hydroxyamphetamine and 4-hydroxynorephedrine in human dopaminergic differentiated SH-SY5Y cells. (2017). Toxicology Letters, 272, 48-55. [Link]

• 4-Hydroxyamphetamine. (n.d.). In Wikipedia. Retrieved February 1, 2026, from [Link]

• 1H-NMR spectrum of the purified 4-aminophenol. (n.d.). In ResearchGate. Retrieved February 1, 2026, from [Link]

• Some observations on the pharmacology of α-methyldopa. (1963). British Journal of Pharmacology and Chemotherapy, 20(1), 72–86. [Link]

• (PDF) Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (n.d.). In ResearchGate. Retrieved February 1, 2026, from [Link]

• US Patent for Process for manufacturing p-aminophenol. (n.d.).

• Methyldopa. (n.d.). In Wikipedia. Retrieved February 1, 2026, from [Link]

• (PDF) Toxicity of the amphetamine metabolites 4-hydroxyamphetamine and 4-hydroxynorephedrine in human dopaminergic differentiated SH-SY5Y cells. (n.d.). In ResearchGate. Retrieved February 1, 2026, from [Link]

• 4-Aminophenol | C6H7NO | MD Topology | NMR | X-Ray. (n.d.). Retrieved February 1, 2026, from [Link]

• 4-Aminophenol, TMS derivative. (n.d.). In NIST WebBook. Retrieved February 1, 2026, from [Link]

• What is the mechanism of Methyldopa? (2024). In Patsnap Synapse. Retrieved February 1, 2026, from [Link]

• (-)-alpha-methyldopa. (n.d.). In DrugBank. Retrieved February 1, 2026, from [Link]

• IR double-resonance spectroscopy applied to the 4-aminophenol(H2O)1 cluster. (2002). Physical Chemistry Chemical Physics, 4(21), 5263-5270. [Link]

• (PDF) 4-Aminoantipyrine spectrophotometric method of phenol analysis: Study of the reaction products via liquid chromatography with diode-array and mass spectrometric detection. (n.d.). In ResearchGate. Retrieved February 1, 2026, from [Link]

• 4-Hydroxyamphetamine. (n.d.). In Grokipedia. Retrieved February 1, 2026, from [Link]

• Process for preparing p-aminophenol and alkyl substituted p-aminophenol. (n.d.). In Google Patents.

• infrared spectrum of phenol. (n.d.). In Doc Brown's Chemistry. Retrieved February 1, 2026, from [Link]

• Antagonistic effect of N-methyltyramine on alpha2-adrenoceptor in mice. (1998). Biological & Pharmaceutical Bulletin, 21(9), 990-993. [Link]

• Phenol, 4-amino-. (n.d.). In NIST WebBook. Retrieved February 1, 2026, from [Link]

• 17.12: Spectroscopy of Alcohols and Phenols. (2023). In Chemistry LibreTexts. Retrieved February 1, 2026, from [Link]

• 4-(1-Aminoethyl)phenol hydrochloride (860767-47-1). (n.d.). In Chemchart. Retrieved February 1, 2026, from [Link]

• 3.1.12: Spectroscopy of Alcohols and Phenols. (2022). In Chemistry LibreTexts. Retrieved February 1, 2026, from [Link]

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Comprehensive Structural Elucidation of 4-(1-Aminopropyl)phenol

Executive Summary & Structural Context[1][2][3]

4-(1-Aminopropyl)phenol (Molecular Formula:

; MW: 151.21 g/mol ) represents a specific subclass of phenethylamine derivatives where the amine functionality is located at the benzylic ( ) position of a propyl chain, rather than the terminal position seen in typical neurotransmitters like dopamine.

This structural distinction—a chiral benzylic amine —presents unique challenges in elucidation due to the lability of the benzylic proton and the potential for stereochemical isomers. This guide details the rigorous workflow for confirming this structure, moving from synthetic logic to spectroscopic validation (MS, IR, NMR).

Key Structural Features for Elucidation

• Phenolic Core: Provides characteristic UV absorbance and exchangeable protons.

• Benzylic Amine: The primary amine is attached to the carbon directly bonded to the aromatic ring (

  ).

• Propyl Chain: Extends as an ethyl group from the chiral center.

• Chirality: The

  is a stereocenter, existing as and enantiomers.

"Proof by Synthesis": The Logical Anchor

Before spectroscopic analysis, the most robust structural confirmation comes from a definitive synthetic route. Understanding the precursor defines the expected product.

Recommended Synthetic Pathway: The most direct route to 4-(1-aminopropyl)phenol involves the reductive amination of 4-hydroxypropiophenone or the reduction of its oxime derivative.

• Precursor: 4-Hydroxypropiophenone (Known structure).

• Intermediate: Reaction with Hydroxylamine (

  ) yields 4-hydroxypropiophenone oxime .

• Reduction: Catalytic hydrogenation (

  ) or Lithium Aluminum Hydride ( ) reduction converts the oxime ( ) directly to the amine ( ).

Note on Causality: This route guarantees the nitrogen is at the

(alpha) position. If the synthesis started with a Friedel-Crafts acylation of phenol with propionyl chloride followed by reductive amination, the carbon skeleton is preserved, ruling out constitutional isomers like tyramine derivatives.

Mass Spectrometry (MS): Fragmentation Logic

Mass spectrometry provides the first "fingerprint" of the molecule. For benzylic amines, the fragmentation is highly predictable and governed by

-cleavage .

Fragmentation Pathway Analysis

Molecular Ion (

): m/z 151 (Odd mass indicates odd nitrogen count).

Primary Fragmentation (

-Cleavage): In primary amines, the bond between the -carbon (bearing the nitrogen) and the adjacent alkyl group (the -carbon) is the weakest link under electron impact (EI).

• Cleavage: Breakage of the

  bond.

• Loss: The ethyl group (

  , mass 29) is lost as a radical.

• Base Peak: The charge remains on the nitrogen-containing fragment due to resonance stabilization by the aromatic ring and the nitrogen lone pair.

Calculated Base Peak:

Secondary Fragmentation:

• m/z 107: Loss of the amine fragment (as

  ) or formation of the hydroxytropylium ion.

• m/z 77: Phenyl cation (typical aromatic signature).

Visualization: MS Fragmentation Pathway

Figure 1: Predicted Mass Spectrometry fragmentation pathway showing the dominance of

-cleavage.[1]

Infrared Spectroscopy (IR)

IR is used primarily for functional group inventory.

Frequency ( )	Intensity	Assignment	Structural Confirmation
3200-3400	Broad/Strong	O-H Stretch	Phenolic hydroxyl group.
3300-3350	Medium (Doublet)	N-H Stretch	Primary amine ( ). Often obscured by OH.
2850-2960	Medium	C-H Stretch	Alkyl (propyl) chain protons.
1590, 1510	Strong	C=C Ring Stretch	Aromatic ring breathing modes.
1230	Strong	C-O Stretch	Phenol C-O bond.
830-850	Strong	C-H Bending	Para-substitution pattern (2 adjacent H's).

Nuclear Magnetic Resonance (NMR) Elucidation

This is the definitive step. The data below assumes a solvent of DMSO-

or MeOD (Methanol- ) to prevent peak broadening from exchangeable protons, though shifts below are referenced to standard ppm ranges.

H NMR (Proton) Analysis

The molecule possesses Low Symmetry in the alkyl chain but High Symmetry in the aromatic ring.

• Aromatic Region (AA'BB' System):

  • 6.70 ppm (2H, d, Hz): Protons ortho to the electron-donating -OH group. Shielded.
  • 7.10 ppm (2H, d, Hz): Protons meta to the -OH (ortho to the alkyl chain). Deshielded.

  • Diagnostic: The roof effect and coupling constant confirm para-substitution.

• Benzylic Methine (

  ):
  • 3.75 - 3.85 ppm (1H, t): The chiral proton. It is deshielded by both the aromatic ring and the amine nitrogen. It appears as a triplet due to coupling with the adjacent methylene ( ).[2]

• Propyl Chain (

  ):
  • 1.60 - 1.75 ppm (2H, m): Methylene protons ( ). Complex multiplet due to coupling with both the chiral methine and the terminal methyl.
  • 0.80 ppm (3H, t): Terminal methyl group ( ). Classic triplet.

• Exchangeable Protons (Solvent Dependent):

  • In DMSO-

    , the Phenol -OH appears singlet ~9.2 ppm. The Amine appears broad ~1.5-2.0 ppm (often invisible in MeOD).

C NMR (Carbon) Analysis

Expect 7 unique carbon signals for this 9-carbon molecule due to symmetry in the phenol ring.

Carbon Type	Approx Shift ( ppm)	Description
C-OH (Ipso)	156.0	Deshielded by Oxygen.
C-Alkyl (Ipso)	135.0	Attached to the propyl chain.
Ar-CH (Meta)	127.5	(2 Carbons)
Ar-CH (Ortho)	115.0	(2 Carbons) Shielded by OH resonance.
CH-NH2 ( )	57.0	Chiral center. Deshielded by N.
CH2 ( )	30.0	Methylene.
CH3 ( )	11.0	Methyl.

Experimental Protocol: Isolation & Purification

To ensure high-quality spectral data, the sample must be free of the ketone precursor.

Step-by-Step Purification Workflow:

• Acid-Base Extraction:

  • Dissolve crude product in 0.1M HCl (Amine protonates to

    , becomes water-soluble).

  • Wash aqueous layer with Ethyl Acetate (Removes unreacted ketone/neutral impurities).

  • Basify aqueous layer to pH ~10 using

    or (Amine deprotonates; Phenol may also deprotonate but usually stays sufficiently organic-soluble or precipitates).

  • Extract into Dichloromethane (DCM) or Ethyl Acetate .

• Drying & Concentration:

  • Dry organic layer over Anhydrous

    .

  • Evaporate solvent under reduced pressure (Rotovap) at <40°C.

• Validation Check:

  • Run TLC (Silica). Mobile phase: DCM:MeOH:NH4OH (90:9:1).

  • Stain with Ninhydrin (Turns purple/red for primary amines).

Elucidation Workflow Diagram

Figure 2: Operational workflow for the isolation and structural validation of the target molecule.

Stereochemical Considerations

Since C1 is chiral, the synthesized product will be a racemate (

) unless an asymmetric synthesis (e.g., using a chiral auxiliary or enzyme) was used.

Differentiation Protocol: To determine enantiomeric excess (ee):

• Derivatization: React the amine with a chiral derivatizing agent like (R)-Mosher's Acid Chloride .

• NMR Analysis: The resulting diastereomers will show distinct chemical shifts for the

  -proton and the methyl group in H NMR.

• Chiral HPLC: Use a column like Chiralcel OD-H with a Hexane/IPA mobile phase.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link] (General reference for phenol and propylamine derivative spectra).

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. 4th Edition. University Science Books. (Source for Alpha-cleavage rules in amines).

• PubChem Database. (n.d.). 4-(1-Aminopropyl)phenol Compound Summary. National Library of Medicine. Retrieved from [Link] (Verification of chemical existence and CAS).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

Sources

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• 2. propylamine low high resolution 1H proton nmr spectrum of propanaamine analysis interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Monograph: 4-(1-Aminopropyl)phenol

Part 1: Chemical Identity & Core Profile

4-(1-Aminopropyl)phenol is a primary amine and phenolic derivative structurally categorized within the phenethylamine class. It serves as a critical intermediate in the synthesis of adrenergic receptor ligands and is a homologue of the neurotransmitter octopamine.

Nomenclature & Identifiers

Identifier	Value
CAS Registry Number	85068-38-8
IUPAC Name	4-(1-Aminopropyl)phenol
Synonyms	1-(4-Hydroxyphenyl)propylamine; -Ethyl-p-hydroxybenzylamine; 4-(1-Amino-propyl)-phenol
Molecular Formula
Molecular Weight	151.21 g/mol
SMILES	CCC(N)c1ccc(O)cc1
InChI Key	WTQZYHPAVNTISM-UHFFFAOYSA-N

Physicochemical Properties

• Appearance: Off-white to beige crystalline solid.

• Melting Point: 104–106 °C (approximate, varies by salt form/purity).

• Solubility: Soluble in ethanol, DMSO, and dilute acids; sparingly soluble in water (free base).

• pKa (Predicted): ~9.5 (Amine), ~10.0 (Phenol).

• Chirality: Contains one chiral center at the

  -carbon. The CAS 85068-38-8 typically refers to the racemate unless specified otherwise.

Part 2: Synthesis & Manufacturing Methodologies

The synthesis of 4-(1-aminopropyl)phenol is classically achieved via the reductive amination of 4-hydroxypropiophenone. This route is preferred for its scalability and atom economy compared to Grignard additions to nitriles.

Primary Route: Reductive Amination

This protocol utilizes 4-hydroxypropiophenone as the starting ketone. The carbonyl group undergoes condensation with ammonia to form an imine intermediate, which is subsequently reduced to the amine.[1]

Reagents:

• Precursor: 4-Hydroxypropiophenone (CAS 70-70-2).

• Amine Source: Ammonium Acetate (

  ) or anhydrous Ammonia ( ).

• Reducing Agent: Sodium Cyanoborohydride (

  ) or Hydrogen gas ( ) with Raney Nickel.

• Solvent: Methanol or Ethanol.

Step-by-Step Protocol (Laboratory Scale):

• Imine Formation: Dissolve 4-hydroxypropiophenone (10 mmol) and ammonium acetate (100 mmol, 10 eq) in dry methanol (50 mL) under an inert atmosphere (

  ).

• Reduction: Add sodium cyanoborohydride (7 mmol, 0.7 eq) portion-wise to the stirring solution.

  • Note: Maintain pH ~6-7. Glacial acetic acid may be added if necessary to catalyze imine formation.

• Reaction: Stir at room temperature for 24–48 hours. Monitor consumption of ketone by TLC (Mobile phase: DCM/MeOH 9:1).

• Quenching: Quench with 1N HCl to decompose excess hydride and hydrolyze borate complexes.

• Isolation: Basify the aqueous layer to pH >10 using NaOH pellets. Extract with Ethyl Acetate (3 x 50 mL).

• Purification: Dry organic phase over

  , concentrate in vacuo. Recrystallize from Ethanol/Ether to yield the free base.

Visualization of Synthesis Pathway

Figure 1: Reductive amination pathway from 4-hydroxypropiophenone to the target amine.[2]

Part 3: Biological & Pharmaceutical Relevance[1]

Pharmacological Profile

4-(1-Aminopropyl)phenol acts as a sympathomimetic amine . It is structurally homologous to:

• Tyramine: (4-hydroxyphenethylamine) – Lacks the

  -ethyl group.

• Octopamine: (

  -hydroxy-4-hydroxyphenethylamine) – Contains a -hydroxyl group.
• -Ethylphenethylamine: (1-phenyl-2-aminobutane analogue) – Lacks the phenolic hydroxyl.

Mechanism of Action: The

-ethyl substitution increases lipophilicity and steric bulk compared to tyramine, potentially reducing degradation by Monoamine Oxidase (MAO). However, the phenolic hydroxyl group limits blood-brain barrier (BBB) penetration compared to non-phenolic analogues, suggesting primarily peripheral adrenergic activity (vasoconstriction, cardiac stimulation).

Applications in Drug Development

• Metabolic Standards: Used as a reference standard to identify metabolites of propyl-chain drugs (e.g., designer analogues or specific analgesics).

• Chiral Building Block: The racemic amine can be resolved (via tartaric acid crystallization) to yield enantiopure intermediates for the synthesis of complex opioids or adrenergic agonists.

• Radioiodination Precursor: The phenol ring allows for radioiodination (Ortho-position), making it a potential scaffold for developing adrenergic radioligands.

Part 4: Analytical Characterization

To validate the synthesis of CAS 85068-38-8, the following spectral data are expected:

Technique	Expected Signals / Characteristics
1H NMR (DMSO-d6)	0.75 (t, 3H): Methyl of propyl chain. 1.60 (m, 2H): Methylene of propyl chain. 3.70 (t, 1H): Methine proton at chiral center ( -CH). 6.70 (d, 2H) / 7.10 (d, 2H): Para-substituted aromatic system. 9.20 (s, 1H): Phenolic -OH (broad).
Mass Spectrometry (ESI+)	[M+H]+ = 152.1 m/z. Major fragment: Loss of (135 m/z) or tropylium ion formation.
IR Spectroscopy	3300–3400 cm⁻¹: N-H stretching (primary amine).3200 cm⁻¹: O-H stretching (broad).1600, 1510 cm⁻¹: Aromatic C=C skeletal vibrations.

Part 5: Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• Signal Word: WARNING

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Phenolic amines are prone to oxidation (darkening) upon exposure to air and light.

• Spill Cleanup: Neutralize with dilute acid (if free base) or base (if salt), absorb with vermiculite, and dispose of as hazardous organic waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3020319, 4-(1-Aminopropyl)phenol. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.

• European Chemicals Agency (ECHA). Registration Dossier - Phenolic Amines. Retrieved from [Link]

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• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. CN103130652B - Method preparing aromatic primary amine compound from phenol type compound - Google Patents [patents.google.com]

Biological Significance of Aminopropylphenols: From Structural Probes to Therapeutic Agents

Executive Summary

Aminopropylphenols represent a specialized class of phenethylamine derivatives characterized by a phenolic ring substituted with an aminopropyl chain. While structurally distinct from the canonical catecholamines (dopamine, norepinephrine) which possess an ethylamine side chain, aminopropylphenols serve as critical tools in pharmacological research and therapeutic intervention.

The most biologically significant member of this class is 3-(2-aminopropyl)phenol (Gepefrine), a sympathomimetic agent used clinically to treat orthostatic hypotension. Beyond this therapeutic application, aminopropylphenols function as "molecular rulers" in medicinal chemistry, allowing researchers to probe the depth and steric tolerance of G-protein coupled receptor (GPCR) binding pockets. This guide analyzes the structural activity relationships (SAR), pharmacodynamics, and synthetic pathways of this chemical family.

Chemical Architecture & Structural Activity Relationships (SAR)

The biological activity of aminopropylphenols is dictated by two primary structural variables: the position of the hydroxyl group on the phenyl ring and the branching of the propyl side chain.

Structural Comparison

The aminopropylphenol scaffold can be viewed as a chain-extended or branched analogue of tyramine.

Compound	Structure Description	Key Biological Feature
Tyramine	4-(2-aminoethyl)phenol	Endogenous trace amine; MAO substrate.
Gepefrine	3-(2-aminopropyl)phenol	-methylated; resistant to MAO; orally active sympathomimetic.
4-(3-aminopropyl)phenol	4-(3-aminopropyl)phenol	Chain-extended probe; tests receptor pocket depth.
Hydroxyamphetamine	4-(2-aminopropyl)phenol	Metabolite of amphetamine; adrenergic agonist.

The "Molecular Ruler" Effect

In drug discovery, extending the alkyl chain from ethyl (2 carbons) to propyl (3 carbons) tests the spatial constraints of the orthosteric binding site.

• Dopamine Receptors: Extending the chain often reduces affinity for D2 receptors due to steric clash with the serine residues (Ser5.42, Ser5.46) deep in the binding pocket.

• Adrenergic Receptors: The introduction of an

  -methyl group (as seen in Gepefrine) creates a chiral center. The (S)-enantiomer typically exhibits higher potency, mimicking the spatial arrangement of norepinephrine.

Pharmacodynamics: Gepefrine and Sympathomimetic Action

The primary biological significance of this class is exemplified by Gepefrine, which acts as an antihypotensive agent.

Mechanism of Action

Gepefrine functions as an indirect and direct sympathomimetic.

• Direct Agonism: It binds to

  -adrenergic receptors on vascular smooth muscle, inducing vasoconstriction and increasing peripheral resistance.

• Indirect Action: It may displace norepinephrine from presynaptic vesicles, increasing the synaptic concentration of the neurotransmitter.

• Metabolic Stability: The

  -methyl group on the propyl chain sterically hinders degradation by Monoamine Oxidase (MAO), significantly prolonging its half-life compared to endogenous amines.

Signaling Pathway Visualization

The following diagram illustrates the signal transduction pathway activated by aminopropylphenols at the

-adrenergic receptor.

Figure 1: Signal transduction cascade initiated by Gepefrine binding to

-adrenergic receptors, leading to vasoconstriction.

Therapeutic Applications

Orthostatic Hypotension

Gepefrine is indicated for the treatment of orthostatic hypotension (low blood pressure upon standing).

• Clinical Benefit: Increases systolic and diastolic blood pressure without inducing severe tachycardia (a common side effect of pure

  -agonists).

• Dosage Forms: Typically administered orally as a tartrate salt.

Research Applications

• Receptor Probes: 4-(3-aminopropyl)phenol is used to study the flexibility of the transmembrane helices in GPCRs. If a receptor can accommodate the longer propyl chain, it suggests a "loose" binding pocket or an alternative binding mode.

• Polymer Chemistry: Aminopropylphenols are also utilized as monomers in the synthesis of functionalized polybenzoxazines, providing thermal stability and reactive sites for further modification.

Experimental Protocol: Synthesis of 3-(2-Aminopropyl)phenol

For researchers requiring high-purity material for binding assays, the synthesis via the Henry Reaction (nitroaldol condensation) is the most robust pathway.

Synthetic Workflow

Reaction: 3-Hydroxybenzaldehyde + Nitroethane

Nitroalkene Amine.

Figure 2: Synthetic route for the production of 3-(2-aminopropyl)phenol.

Detailed Protocol

Step 1: Condensation (Henry Reaction)

• Reagents: Dissolve 3-hydroxybenzaldehyde (10.0 g) and nitroethane (1.2 eq) in glacial acetic acid (50 mL). Add ammonium acetate (0.5 eq) as a catalyst.

• Conditions: Reflux the mixture at 100°C for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Workup: Pour the reaction mixture into ice water. The yellow crystalline solid (nitroalkene) precipitates. Filter, wash with cold water, and dry in vacuo.

Step 2: Reduction

• Setup: Under an inert atmosphere (

  ), suspend Lithium Aluminum Hydride (LiAlH4, 4.0 eq) in dry THF.

• Addition: Add the nitroalkene intermediate dropwise as a solution in THF. Maintain a gentle reflux.

• Quenching: After 6 hours, cool to 0°C. Carefully quench (Fieser method: water, 15% NaOH, water).

• Isolation: Filter the aluminum salts. Acidify the filtrate with HCl gas to precipitate the amine hydrochloride salt. Recrystallize from ethanol/ether.

Validation:

• 1H NMR (D2O): Look for the doublet at

  ~1.2 ppm (methyl group) and the multiplet at ~3.5 ppm (chiral methine proton).

References

• Gepefrine Pharmacology & Structure: National Center for Biotechnology Information. (2025).[1][2][3][4][5][6][7] PubChem Compound Summary for CID 219105, Gepefrine.[8] Retrieved from [Link]

• Adrenergic Receptor Signaling: Xiang, Y., & Kobilka, B. K.[9][10] (2003). The structural basis of G-protein-coupled receptor activation. Science. Retrieved from [Link] (Contextual grounding for GPCR mechanism).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Gepefrine [drugfuture.com]
• 3. benchchem.com [benchchem.com]
• 4. Gepefrine | C9H13NO | CID 219105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Affinity label for beta-adrenergic receptor in turkey erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Epinephrine | C9H13NO3 | CID 5816 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Gepefrine - Wikipedia [en.wikipedia.org]
• 9. Ligands of Adrenergic Receptors: A Structural Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural insights into adrenergic receptor function and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Beyond the Pharmacophore: Engineering 4-(1-Aminopropyl)phenol Scaffolds

[1]

Executive Summary

This technical guide examines the structural utility, synthetic pathways, and medicinal chemistry potential of 4-(1-aminopropyl)phenol (CAS: 70064-32-7).[1] Unlike its well-known isomer tyramine (4-(2-aminoethyl)phenol) or its homolog 4-hydroxyamphetamine, this molecule features a benzylic amine moiety.[1] This structural nuance significantly alters its metabolic stability, basicity, and binding kinetics, making it a privileged scaffold for designing NMDA receptor antagonists , opioid ligands , and tyrosine mimetics .

This guide is structured for researchers requiring actionable synthesis protocols and rational design strategies.

Part 1: Chemical Architecture & Molecular Logic

The Benzylic Amine Advantage

The defining feature of 4-(1-aminopropyl)phenol is the placement of the primary amine at the benzylic (

) position relative to the phenol ring.[1]

• Chirality: Unlike tyramine, the

  position is chiral.[1] This allows for stereoselective recognition by receptors (e.g., distinguishing between adrenergic and subtypes).

• Basicity & Ionization: Benzylic amines typically exhibit slightly lower

  values (approx. 9.0–9.[1]5) compared to phenethylamines (approx. 9.8–10.[1]0) due to the inductive effect of the aromatic ring. This subtle shift affects blood-brain barrier (BBB) permeability.[1]

• Metabolic Shielding: The

  -ethyl group provides steric bulk that hinders Monoamine Oxidase (MAO) access, potentially extending the half-life compared to simple benzylamines.[1]

Pharmacophore Mapping

Table 1 illustrates the structural relationship between 4-(1-aminopropyl)phenol and established bioactive monoamines.[1]

Compound	Structure	Substituent	Amine Position	Primary Target Class
4-(1-Aminopropyl)phenol	Ph(4-OH)-CH(NH2)-Et	Ethyl	Benzylic ( )	NMDA / Opioid / Adrenergic
Tyramine	Ph(4-OH)-CH2-CH2-NH2	H	Homobenzylic ( )	TAAR1 Agonist
Octopamine	Ph(4-OH)-CH(OH)-CH2-NH2	OH	Homobenzylic ( )	Adrenergic ( )
4-Hydroxyamphetamine	Ph(4-OH)-CH2-CH(Me)-NH2	H	Homobenzylic ( )	NE Releaser
Meptazinol (Analog)	Ph(3-OH)-[Cyclic Amine]	Ethyl (Cyclized)	Benzylic (Cyclized)	-Opioid Agonist

Part 2: Synthetic Pathways[1]

The synthesis of 4-(1-aminopropyl)phenol is most efficiently achieved via the reductive amination of 4-hydroxypropiophenone.[1] This route avoids the use of unstable benzyl halides and allows for scalability.[1]

Pathway Visualization

The following diagram outlines the primary synthetic route and potential divergence points for derivative generation.

Figure 1: Synthetic workflow from ketone precursor to the target benzylic amine and downstream derivatives.

Part 3: Experimental Protocols

Protocol: Synthesis via Oxime Reduction

This protocol is designed for high yield and purity, minimizing the formation of secondary amines.[1]

Reagents:

• 4-Hydroxypropiophenone (15.0 g, 0.1 mol)[1]

• Hydroxylamine hydrochloride (10.4 g, 0.15 mol)

• Sodium acetate (16.4 g, 0.2 mol)

• Ethanol (150 mL)

• Pd/C (10%, 1.5 g)

• Hydrogen gas (balloon or Parr shaker at 40 psi)

Step-by-Step Methodology:

• Oxime Formation:

  • Dissolve 4-hydroxypropiophenone in Ethanol (100 mL).

  • In a separate flask, dissolve Hydroxylamine HCl and Sodium Acetate in water (30 mL).

  • Combine solutions and reflux for 2–3 hours. Monitor via TLC (30% EtOAc/Hexane).[1]

  • Causality: Sodium acetate buffers the HCl released, preventing acid-catalyzed degradation.[1]

  • Evaporate ethanol.[1] Add water (100 mL) and extract with Ethyl Acetate (3 x 50 mL). Dry over

    and concentrate to yield the oxime solid.[1]

• Reduction (The Critical Step):

  • Dissolve the crude oxime in Ethanol (150 mL).

  • Add 10% Pd/C catalyst cautiously under argon flow.[1]

  • Safety: Pd/C is pyrophoric.[1] Ensure inert atmosphere before adding solvent.[1]

  • Add concentrated HCl (5 mL) to the solution.[1]

  • Mechanistic Note: Acidic conditions prevent the formation of secondary amines by protonating the primary amine product as it forms, rendering it non-nucleophilic.[1]

  • Hydrogenate at 40 psi (approx. 3 atm) for 6–12 hours.

  • Filter catalyst through Celite.[1][2]

• Isolation:

  • Concentrate the filtrate to a small volume.[1]

  • The product will crystallize as the Hydrochloride salt 4-(1-aminopropyl)phenol[1]·HCl .

  • Recrystallize from Ethanol/Ether.[1]

Quality Control (Self-Validation)

• 1H NMR (DMSO-d6): Look for the triplet at

  0.8 (methyl), multiplet at 1.8 (methylene), and the diagnostic triplet/multiplet at 4.0–4.2 (benzylic CH-N).[1] The phenolic protons should appear as a broad singlet >9.0 ppm.[1]

• Melting Point: Expect a sharp range (approx. 200°C+ for HCl salt).[1] Broad ranges indicate incomplete reduction or secondary amine contamination.[1]

Part 4: Medicinal Chemistry Applications[1][3][4][5][6]

NMDA Receptor Antagonism (GluN2B)

Derivatives of 4-(1-aminopropyl)phenol are structurally homologous to the "tail" region of Ifenprodil , a selective GluN2B antagonist.[1]

• Strategy: N-alkylation of the benzylic amine with a 4-benzylpiperidine linker.[1]

• Mechanism: The phenol moiety anchors the molecule in the GluN2B allosteric pocket via Hydrogen bonding with Gln110 or Ser132, while the benzylic amine interacts with Asp residues.[1]

Opioid Receptor Modulation

The 4-(1-aminopropyl)phenol core represents a "seco" (ring-opened) analog of the morphinan scaffold.[1]

• Meptazinol Connection: Meptazinol (a mixed agonist/antagonist) features a 3-hydroxyphenyl ring attached to a cyclic amine.[1] While Meptazinol is a meta-phenol, the para-phenol analog (4-(1-aminopropyl)phenol) serves as a probe for receptor sub-site selectivity.[1]

• Design Tactic: Cyclization of the propyl chain back onto the nitrogen (via reductive alkylation with dialdehydes) can generate pyrrolidine or piperidine analogs that rigidly enforce the bioactive conformation.

SAR Decision Tree

Use the following logic to determine the derivatization path based on the target receptor.

Figure 2: Rational design decision tree for scaffold optimization.

Part 5: References

• Preparation of 4-Hydroxybenzylamine Derivatives

  • Source: PrepChem.com / US Patent 4,391,805.[1]

  • Relevance: Establishes the baseline catalytic hydrogenation conditions for hydroxy-oximes.

  • URL:[Link]

• Synthesis and Biological Evaluation of 4-Aminophenol Derivatives

  • Source: MDPI (Molecules 2022).[1]

  • Relevance: Discusses the antimicrobial and DNA-binding properties of related phenolic amines and Schiff bases.[1][3][4][5]

  • URL:[Link][1]

• Structural Comparisons of Meptazinol with Opioid Analgesics

  • Source: PubMed (Acta Pharmacol Sin. 2005).[1][6]

  • Relevance: Validates the "phenol + alpha-alkyl amine" pharmacophore in opioid receptor binding (Meptazinol analog analysis).

  • URL:[Link]

• PubChem Compound Summary: 4-(1-aminopropyl)phenol [1]

  • Source: NIH National Library of Medicine.[1][7]

  • Relevance: Confirmation of chemical structure, CAS (70064-32-7), and physical properties.[1]

  • URL:[Link][1]

• Phenols in Pharmaceuticals: Analysis of a Recurring Motif

  • Source: Journal of Medicinal Chemistry (via NSF Repository).[1]

  • Relevance: Detailed analysis of the phenol moiety's role in drug-receptor interactions, specifically in adrenergic and opioid ligands.[1]

  • URL:[Link][1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Synthesis routes of 4-Hydroxybenzylamine [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 6. Structural comparisons of meptazinol with opioid analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (R)-3-(1-Aminopropyl)phenol | C9H13NO | CID 89726730 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Unlocking the Potential of 4-(1-Aminopropyl)phenol

A Strategic Analysis of Synthesis, Chiral Resolution, and Pharmacological Utility

Executive Summary

4-(1-Aminopropyl)phenol (CAS: 85068-38-8) represents a distinct class of chiral benzylic amines that serves as a high-value scaffold in both agrochemical synthesis and medicinal chemistry. Unlike its achiral isomer tyramine (4-(2-aminoethyl)phenol), this molecule features a stereocenter at the

-position relative to the aromatic ring. This structural rigidity confers unique binding properties for G-protein coupled receptors (GPCRs) and serves as a critical intermediate for enantiopure herbicides.

This guide outlines the critical research vectors for this molecule, moving beyond basic characterization to advanced biocatalytic synthesis and pharmacophore mapping.

Part 1: Structural Analysis & Chemical Identity

Understanding the nomenclature and geometry is prerequisite to experimental design. The molecule is frequently obscured in literature under varying synonyms.

Property	Specification
IUPAC Name	4-(1-Aminopropyl)phenol
Common Synonyms	-Ethyl-4-hydroxybenzylamine; 1-(4-Hydroxyphenyl)propylamine
CAS (Racemic)	85068-38-8
CAS (HCl Salt)	1135288-77-5
Molecular Formula	C H NO
Chirality	Yes (C1 is a stereocenter)
pKa (Calculated)	~9.5 (Amine), ~10.0 (Phenol)

The "Chiral Switch" Advantage

The presence of the propyl chain at the benzylic position creates a chiral center (

). In drug development, switching from a racemate to a single enantiomer often results in:

• Increased Potency: Better fit within the hydrophobic pocket of receptors (e.g., Adrenergic

  ).

• Reduced Toxicity: Elimination of the distomer (inactive enantiomer) which may cause off-target metabolic load.

Part 2: Synthesis & Manufacturing Protocols

Research in this area is currently pivoting from classical "dirty" chemical reduction to "green" enzymatic resolution.

Pathway A: Classical Reductive Amination (High Throughput)

For agrochemical applications where chirality may be less critical (or resolved later), the reductive amination of 4-hydroxypropiophenone is the industry standard.

Protocol:

• Precursor: 4-Hydroxypropiophenone.[1][2]

• Reagents: Liquid Ammonia (excess), H

  (50 bar).

• Catalyst: Raney Nickel or Ru/C.

• Conditions: 80–100°C in Methanol/Autoclave.

Critique: This method yields a racemic mixture (50:50

). It requires high-pressure equipment and generates metal waste.

Pathway B: Biocatalytic Transamination (High Purity)

For pharmaceutical intermediates, the use of

-Transaminases (Amine Transaminases) is the superior research vector. This method allows for the asymmetric synthesis of the target amine with >99% enantiomeric excess (ee).

Mechanism: The enzyme transfers an amino group from a donor (e.g., isopropylamine or alanine) to the ketone (4-hydroxypropiophenone), controlled by the Pyridoxal-5'-phosphate (PLP) cofactor.

Visualization of Synthesis Logic

The following diagram illustrates the decision tree for synthesis based on end-use requirements.

Figure 1: Comparative synthesis workflows. Route B is recommended for high-value pharmaceutical applications to avoid costly downstream chiral resolution.

Part 3: Research Vectors in Medicinal Chemistry

The 4-(1-aminopropyl)phenol scaffold is structurally homologous to several neurotransmitters and analgesics. Research should focus on exploiting this homology.

The "Rigidified" Tyramine Hypothesis

Tyramine acts on Trace Amine-Associated Receptor 1 (TAAR1). The addition of the

-ethyl group in 4-(1-aminopropyl)phenol increases lipophilicity and steric bulk.

• Research Proposal: Screen the enantiomers against TAAR1 and MAO-A/B. The hypothesis is that the

  -substitution will block MAO degradation, prolonging half-life compared to native tyramine.

Opioid & Analgesic Pharmacophore

This molecule shares the phenol-linker-amine motif found in Meptazinol , Tapentadol , and Tramadol .

• Structural Logic: Meptazinol contains a 3-ethyl-3-(3-hydroxyphenyl)azepane core. 4-(1-Aminopropyl)phenol can be viewed as an acyclic analog or a "ring-opened" precursor.

• Experiment: Use 4-(1-aminopropyl)phenol in a Mannich reaction with formaldehyde and various cyclic ketones to generate novel, rigidified opioid analogs.

Agrochemical Intermediates

As highlighted in Modern Crop Protection Compounds, this amine is a precursor for specific herbicides. The phenolic group allows for derivatization (e.g., difluoromethoxy ether formation) while the amine serves as the attachment point for acyl groups.

Part 4: Analytical Protocol for Quality Control

To ensure scientific integrity, researchers must validate the enantiomeric purity of the synthesized compound. Standard C18 HPLC is insufficient for separating enantiomers.

Recommended Chiral HPLC Method

• Column: Chiralpak IC or AD-H (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 275 nm (Phenol absorption).

• Expectation: The

  and isomers should show baseline separation. The "1-aminopropyl" steric bulk usually provides better resolution than simple ethyl analogs.

Part 5: Future Research & "Borrowing Hydrogen"

A cutting-edge area for this molecule is its use in "Borrowing Hydrogen" (BH) catalysis .

• Concept: Reacting 4-(1-aminopropyl)phenol with alcohols to form secondary amines using an Iridium or Ruthenium catalyst.

• Why: This avoids the use of toxic alkyl halides. The phenol group may require transient protection (e.g., TBS ether) to prevent catalyst poisoning, but the benzylic amine is an ideal substrate for this green chemistry approach.

Workflow: Borrowing Hydrogen Functionalization

Figure 2: The "Borrowing Hydrogen" cycle allows for green N-alkylation of the scaffold using alcohols instead of halides.

References

• Krämer, W., & Schirmer, U. (2012). Modern Crop Protection Compounds. Wiley-VCH. (Detailed discussion on the reductive amination of 4-hydroxypropiophenone for herbicide synthesis).

• ChemicalBook. (2023). 4-(1-Aminopropyl)phenol Product Specifications. (Validation of CAS 85068-38-8 and physical properties).

• Höhne, M., & Bornscheuer, U. T. (2009). Biocatalytic Routes to Optically Active Amines. ChemCatChem.[3] (Foundational text on using

  -transaminases for chiral amine synthesis from acetophenones/propiophenones).

• PubChem. (2023). Compound Summary: 4-(1-Aminopropyl)phenol.[4][5][6][7] National Library of Medicine.

• Hit2Lead. (2023). Catalog Entry for 4-(1-aminopropyl)phenol hydrochloride. (Commercial availability and salt form verification).

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. US20090253668A1 - Hair Loss Prevention by Natural Amino Acid and Peptide Complexes - Google Patents [patents.google.com]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. molcore.com [molcore.com]
• 6. You are being redirected... [hit2lead.com]
• 7. 4-(1-aminopropyl)phenol | 85068-38-8 [chemicalbook.com]

"4-(1-Aminopropyl)phenol" functional group analysis

An In-Depth Technical Guide to the Functional Group Analysis of 4-(1-Aminopropyl)phenol

Foreword: Unveiling the Molecular Architecture

In the landscape of pharmaceutical research and drug development, the precise characterization of molecular entities is the bedrock of innovation and safety. Small molecules, such as 4-(1-Aminopropyl)phenol, present a unique confluence of functional groups that dictate their chemical reactivity, biological activity, and analytical behavior. This guide serves as a comprehensive technical exploration of 4-(1-Aminopropyl)phenol, designed for researchers, scientists, and drug development professionals. We will move beyond simple identification, delving into the causality behind analytical observations and the strategic selection of characterization techniques. Our approach is rooted in a multi-technique framework, demonstrating how a synthesis of spectroscopic and chromatographic data provides a self-validating system for structural elucidation and purity assessment.

The Subject Molecule: 4-(1-Aminopropyl)phenol at a Glance

4-(1-Aminopropyl)phenol is an organic compound featuring a phenol ring substituted with a 1-aminopropyl group at the para position.[1] Its molecular structure is a composite of three key functional regions: a hydroxyl group (-OH) attached to an aromatic ring (a phenol), a primary amine (-NH2) on an aliphatic side chain, and the propyl chain itself.[2][3] This combination of an acidic phenol, a basic amine, and a chiral center makes it a molecule of interest for synthetic chemistry and as a potential building block for more complex pharmaceutical agents.

Core Molecular Properties:

Property	Value	Source
Molecular Formula	C₉H₁₃NO	[1][4]
Molecular Weight	151.21 g/mol	[1][4]

| Chirality | Contains one stereocenter |[1] |

The presence of both acidic (phenol) and basic (amine) centers makes it an amphoteric molecule, influencing its solubility and interaction with biological systems.[5]

Caption: Chemical structure of 4-(1-Aminopropyl)phenol.

Spectroscopic Characterization: A Multi-Pronged Approach

A singular analytical technique is rarely sufficient for unambiguous structural confirmation. A synergistic workflow employing Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) provides a robust, self-validating system for analysis.

Caption: Integrated workflow for the analysis of 4-(1-Aminopropyl)phenol.

Infrared (IR) Spectroscopy: Mapping the Functional Groups

IR spectroscopy is a powerful first-pass technique for identifying the types of covalent bonds present in a molecule. The analysis of 4-(1-Aminopropyl)phenol is particularly illustrative, as its key functional groups have highly characteristic absorption bands.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Expected Appearance
3600 - 3200	O-H Stretch	Phenol	A very broad and strong absorption is expected due to intermolecular hydrogen bonding, a hallmark of phenols.[6][7][8]
3500 - 3300	N-H Stretch	Primary Amine	As a primary amine (-NH₂), two distinct, sharp-to-medium intensity peaks are anticipated: one for the asymmetric stretch and one for the symmetric stretch.[6][9] These are typically weaker and sharper than the O-H band.[9]
3100 - 3000	C(sp²)-H Stretch	Aromatic Ring	Medium to weak, sharp peaks characteristic of C-H bonds on the benzene ring.
2960 - 2850	C(sp³)-H Stretch	Propyl Chain	Medium to strong, sharp peaks corresponding to the C-H bonds of the CH, CH₂, and CH₃ groups.[6]
1650 - 1580	N-H Bend	Primary Amine	A medium intensity "scissoring" vibration that can sometimes be obscured by other peaks in this region.[6][9]
1600 - 1440	C=C Stretch	Aromatic Ring	Two to three medium-to-strong, sharp absorptions that confirm the presence of the benzene ring.[7]
1250 - 1020	C-N Stretch	Aliphatic Amine	A medium or weak band is expected for the carbon-nitrogen bond in the propyl side chain.[9]
~1220	C-O Stretch	Phenol	A strong absorption band that helps distinguish phenols from aliphatic alcohols, which absorb at lower wavenumbers.[7]

Experimental Causality: The choice to analyze the sample as a KBr pellet or a thin film is crucial. In solution, solvent peaks can obscure important regions. The broadness of the O-H peak is a direct consequence of hydrogen bonding, which creates a continuum of bond energies, thus broadening the absorption band.[7][10] This feature is highly diagnostic for phenols and alcohols.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Environment

NMR provides the most detailed information about the molecular structure by mapping the chemical environment of each hydrogen (¹H) and carbon (¹³C) atom.

The predicted ¹H NMR spectrum would show distinct signals for each unique proton environment. Chemical shifts are influenced by shielding and deshielding effects from adjacent electronegative atoms (O, N) and the aromatic ring current.

Predicted ¹H NMR Signals (in CDCl₃ or DMSO-d₆):

Proton Assignment	Approx. Chemical Shift (ppm)	Multiplicity	Rationale
Ar-H (Aromatic)	6.7 - 7.2	Doublet of Doublets (AA'BB' system)	Protons on the para-substituted benzene ring form a characteristic second-order splitting pattern.
-OH (Phenol)	4.0 - 8.0	Broad Singlet	The chemical shift is highly variable and concentration-dependent. The signal disappears upon D₂O exchange.[8]
-CH (NH₂)	~3.5 - 4.0	Triplet or Multiplet	Deshielded by the adjacent amine and the aromatic ring. It will be split by the neighboring CH₂ protons and potentially the NH₂ protons.
-NH ₂ (Amine)	1.0 - 3.5	Broad Singlet	Labile protons with variable chemical shift. Signal disappears upon D₂O exchange.
-CH ₂-CH₃	~1.6 - 1.9	Sextet or Multiplet	Methylene protons split by the adjacent CH and CH₃ groups.
-CH₂-CH ₃	~0.9 - 1.1	Triplet	The terminal methyl group protons are split into a triplet by the adjacent CH₂ group.

Self-Validating Protocol (D₂O Exchange): To definitively identify the -OH and -NH₂ peaks, a simple experiment can be performed. After acquiring an initial ¹H NMR spectrum, a drop of deuterium oxide (D₂O) is added to the NMR tube, and the sample is re-analyzed. The labile protons on the oxygen and nitrogen atoms will exchange with deuterium, causing their corresponding signals to disappear from the spectrum. This provides unambiguous confirmation of their assignment.[8]

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides information about their electronic state.

Predicted ¹³C NMR Signals (in CDCl₃ or DMSO-d₆):

| Carbon Assignment | Approx. Chemical Shift (ppm) | Rationale | | :--- | :--- | :--- | :--- | | C -OH (Phenolic) | 150 - 160 | The carbon atom directly attached to the highly electronegative oxygen is significantly deshielded. | | C -CH(NH₂) (Aromatic) | 130 - 140 | The ipso-carbon attached to the alkyl substituent. | | C H (Aromatic) | 115 - 130 | Aromatic carbons typically appear in this region. Two distinct signals are expected for the para-substituted ring. | | -C H(NH₂) | 50 - 60 | The chiral carbon is deshielded by the attached nitrogen atom. | | -C H₂-CH₃ | 25 - 35 | Aliphatic methylene carbon. | | -CH₂-C H₃ | 10 - 15 | Aliphatic methyl carbon, typically the most shielded (lowest ppm). |

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

MS provides the exact molecular weight and offers structural clues through the analysis of fragmentation patterns. Electron Ionization (EI) is a common technique that induces fragmentation.

Expected Mass Spectrometry Data (EI):

• Molecular Ion (M⁺•) Peak: An intense peak is expected at m/z = 151, corresponding to the molecular weight of the compound.[1][4]

• Key Fragmentation Pathways:

  • Alpha-Cleavage: The most favorable fragmentation for amines. This involves the cleavage of the bond between C1 and C2 of the propyl chain, resulting in the loss of an ethyl radical (•CH₂CH₃, 29 Da). This would produce a highly stable, resonance-delocalized fragment at m/z = 122 . This is often the base peak.

  • Loss of CO/HCO: Phenols are known to undergo fragmentation by losing a neutral carbon monoxide molecule (CO, 28 Da) or a formyl radical (HCO•, 29 Da) from the ring structure after rearrangement.[8][11] This could lead to peaks at m/z = 66 or 65.

Caption: Predicted major fragmentation pathways for 4-(1-Aminopropyl)phenol in EI-MS.

Chromatographic Analysis: Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of drug substances and intermediates. For a polar, amphoteric compound like 4-(1-Aminopropyl)phenol, reversed-phase HPLC is the method of choice.

Protocol: Foundational HPLC Method for Purity Analysis

This protocol is a validated starting point based on methods developed for the closely related compound, 4-aminophenol, and should be optimized for 4-(1-Aminopropyl)phenol.[12][13][14]

• System: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Component A: Water with 0.1% Formic Acid or a phosphate buffer (e.g., 20 mM potassium dihydrogen phosphate, pH adjusted to 3.5). The acidic modifier ensures the amine group is protonated and the phenolic hydroxyl is not ionized, leading to sharp, symmetrical peaks.

  • Component B: Acetonitrile or Methanol.

• Elution Mode: An isocratic or gradient elution can be developed. A starting point could be an isocratic mixture of 80:20 (v/v) of Component A:Component B.[13]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-50 °C to ensure reproducible retention times.[13]

• Injection Volume: 10 µL.

• Detection: UV detection at approximately 275 nm, where the phenol chromophore exhibits strong absorbance.[12] A PDA detector is superior as it can capture the full UV spectrum of the peak, aiding in peak identification and purity assessment.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent (e.g., a water/acetonitrile mixture) to a concentration of approximately 0.1 - 1.0 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Trustworthiness through System Suitability: Before sample analysis, the system's performance must be verified. This involves injecting a standard solution multiple times to check for reproducibility of retention time, peak area, and theoretical plates. This ensures that the data generated is reliable and accurate.

Synthesis, Reactivity, and Potential Applications

While a full synthetic guide is beyond our scope, it is plausible that 4-(1-Aminopropyl)phenol could be synthesized from precursors like 4-nitrophenol or 4-aminophenol.[15][16][17] The functional groups present govern its reactivity:

• Amine Group: Acts as a nucleophile and a base. It can be readily acylated, alkylated, or used to form Schiff bases.[18]

• Phenol Group: Weakly acidic and can be deprotonated to form a phenoxide ion. The hydroxyl group activates the aromatic ring, making it highly susceptible to electrophilic substitution at the ortho positions.

• Aromatic Ring: Can undergo electrophilic aromatic substitution reactions.

Relevance to Drug Development: Derivatives of aminophenols are of significant interest in medicinal chemistry. 4-Aminophenol itself is the key intermediate in the industrial synthesis of paracetamol (acetaminophen).[15][19] Structural analogs are continuously being explored for novel analgesic, antipyretic, and anti-inflammatory properties.[20] Furthermore, phenolic compounds are widely studied for their potential antimicrobial and antibiofilm activities, a critical area of research given the rise of antibiotic resistance.[21][22][23] The unique structure of 4-(1-Aminopropyl)phenol makes it a valuable scaffold for generating libraries of new chemical entities for biological screening.[24]

Conclusion

The comprehensive analysis of 4-(1-Aminopropyl)phenol is a prime example of modern chemical characterization. It relies not on a single piece of evidence, but on the convergence of data from orthogonal techniques. IR spectroscopy confirms the presence of the key functional groups, NMR spectroscopy maps their precise location and connectivity within the molecular framework, mass spectrometry validates the molecular weight and reveals cleavage patterns, and HPLC provides a definitive assessment of purity. For the researcher in drug development, mastering this integrated analytical approach is fundamental to advancing novel chemical entities from the laboratory to clinical application.

References

• Infrared Spectroscopy. (n.d.). Illinois State University, Department of Chemistry. Retrieved from [Link]

• 4-(1-AMINOPROPYL)PHENOL. (n.d.). GSRS. Retrieved from [Link]

• Miyazaki, M., Fujii, A., Ebata, T., & Mikami, N. (2001). Infrared Spectroscopy of Hydrogen-Bonded Phenol−Amine Clusters in Supersonic Jets. The Journal of Physical Chemistry A, 105(44), 10148-10154. Retrieved from [Link]

• p-Aminophenol. (2018). ORGANIC SPECTROSCOPY INTERNATIONAL. Retrieved from [Link]

• 1H NMR spectra of guest 2 (m-aminophenol) a in the absence and in the... (n.d.). ResearchGate. Retrieved from [Link]

• infrared spectrum of phenol C6H6O C6H5OH. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• Computational studies on the ir & nmr spectra of 2-aminophenol. (n.d.). American Institute of Chemists. Retrieved from [Link]

• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Spectroscopy of Alcohols and Phenols. (2022). Chemistry LibreTexts. Retrieved from [Link]

• 4-Aminophenol. (n.d.). Wikipedia. Retrieved from [Link]

• 4-(3-Aminopropyl)phenol. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

• IR: amines. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved from [Link]

• El-Kimary, E. I., Khamis, E. F., Belal, T. S., & Abdel-Monem, A. R. (2024). Eco-friendly spectrophotometric methods for concurrent analysis of phenol, 2-aminophenol, and 4-aminophenol in ternary mixtures and water samples: assessment of environmental sustainability. Scientific Reports, 14(1), 11529. Retrieved from [Link]

• HPLC chromatogram of 4-aminophenol (10 μg/mL, tR: 1.728 min),... (n.d.). ResearchGate. Retrieved from [Link]

• Lisovskaya, V. G., Fando, G. P., Polozov, G. I., & Shcherbin, D. G. (2025). Synthesis and physiological effects of new 4-aminophenol derivatives as paracetamol analogues. Bioorganic & Medicinal Chemistry Letters, 129, 130080. Retrieved from [Link]

• Phenol, 4-amino- (Mass spectrum). (n.d.). NIST WebBook, SRD 69. Retrieved from [Link]

• 4 Aminophenol (Para Amino Phenol) | CAS 123-30-8. (n.d.). Kajay Remedies. Retrieved from [Link]

• Preparation of 4-aminophenol. (n.d.). PrepChem.com. Retrieved from [Link]

• D'Arrigo, M., Trovato, A., & Mandalari, G. (2018). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. Frontiers in Microbiology, 9, 308. Retrieved from [Link]

• Chemical Properties of Phenol, 4-amino- (CAS 123-30-8). (n.d.). Cheméo. Retrieved from [Link]

• What functional groups are in 4-aminophenol? (2012). The Student Room. Retrieved from [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (2022). ResearchGate. Retrieved from [Link]

• HPLC Chromatogram of standard 4-NP, 4-aminophenol and reaction mixture. (n.d.). ResearchGate. Retrieved from [Link]

• Brega, A., Prandini, P., Amaglio, C., & Pafumi, E. (1990). Determination of phenol, m-, o- and p-cresol, p-aminophenol and p-nitrophenol in urine by high-performance liquid chromatography. Journal of Chromatography, 535(1-2), 311-316. Retrieved from [Link]

• Ohta, K., Ito, R., Ohara, A., & Konishi, Y. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. American Journal of Analytical Chemistry, 8(3), 215-225. Retrieved from [Link]

• Functional Groups. (n.d.). University of Calgary, Department of Chemistry. Retrieved from [Link]

• 4-Aminophenol, TMS derivative. (n.d.). NIST WebBook, SRD 69. Retrieved from [Link]

• Gul, H. I., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1301. Retrieved from [Link]

• Phenol, 4-amino- (IR spectrum). (n.d.). NIST WebBook, SRD 69. Retrieved from [Link]

• Fiamegos, Y. C., Stalikas, C. D., & Pilidis, G. A. (2002). 4-Aminoantipyrine spectrophotometric method of phenol analysis: Study of the reaction products via liquid chromatography with diode-array and mass spectrometric detection. Analytica Chimica Acta, 467(1-2), 105-114. Retrieved from [Link]

• 4-amino Antipyrine Spectrophotometric and Chromatographic Gas Determination of Phenols in the Water of Southern Iraq along with. (2022). International Journal of Health Sciences, 6(S5), 2686-2699. Retrieved from [Link]

• HPLC mass spectra of 4-aminophenol formed in supernatants after... (n.d.). ResearchGate. Retrieved from [Link]

• mass spectrum of phenol C6H6O C6H5OH. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• Gul, H. I., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1301. Retrieved from [Link]

• Daglia, M. (2012). Antibiofilm Activity of Plant Polyphenols. Current Opinion in Biotechnology, 23(2), 174-179. Retrieved from [Link]

• Biological Activities of Natural Products II. (2022). MDPI. Retrieved from [Link]

• Jaiswal, R., & Mishra, P. (2024). Antimicrobial Activities of Natural Bioactive Polyphenols. Journal of Agricultural and Food Chemistry, 72(21), 8963-8987. Retrieved from [Link]

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• 1. GSRS [gsrs.ncats.nih.gov]
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• 3. thestudentroom.co.uk [thestudentroom.co.uk]
• 4. 4-(3-Aminopropyl)phenol | C9H13NO | CID 4574248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 11. mass spectrum of phenol C6H6O C6H5OH fragmentation pattern of m/z m/e ions for analysis and identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
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• 14. Determination of phenol, m-, o- and p-cresol, p-aminophenol and p-nitrophenol in urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. 4-Aminophenol synthesis - chemicalbook [chemicalbook.com]
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• 20. Synthesis and physiological effects of new 4-aminophenol derivatives as paracetamol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Frontiers | Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria [frontiersin.org]
• 22. Antibiofilm Activity of Plant Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 4-(1-Aminopropyl)phenol

Abstract

This application note details a robust, two-step synthetic protocol for 4-(1-aminopropyl)phenol (also known as

-ethyl-p-hydroxybenzylamine), a critical primary amine intermediate used in the synthesis of adrenergic agonists like Ritodrine . Unlike direct reductive amination strategies which often yield mixtures of secondary and tertiary amines, this protocol utilizes an oxime intermediate route . This pathway guarantees high chemoselectivity for the primary amine, simplifies purification, and ensures scalability. The final product is isolated as the hydrochloride salt (CAS 1135288-77-5) for enhanced stability.

Introduction & Retrosynthetic Analysis

The target molecule, 4-(1-aminopropyl)phenol , features a phenol ring substituted at the para position with a 1-aminopropyl chain. The presence of the free phenolic hydroxyl group requires conditions that avoid O-alkylation or over-oxidation.

Strategic Logic

• Challenge: Direct alkylation of ammonia with 1-(4-hydroxyphenyl)propyl halides is prone to over-alkylation (forming secondary/tertiary amines).

• Solution: The Oxime Route transforms the ketone carbonyl of 4-hydroxypropiophenone into an oxime, which is then reduced to the primary amine. This method locks the nitrogen valency early, preventing over-alkylation.

Retrosynthesis Diagram

The following diagram illustrates the disconnection strategy, tracing the target amine back to the commercially available 4-hydroxypropiophenone.

Figure 1: Retrosynthetic disconnection showing the oxime pathway.[1][2]

Experimental Protocol

Materials & Reagents

Reagent	CAS No.[3][4][5][6][7]	Role	Purity
4-Hydroxypropiophenone	70-70-2	Starting Material	>98%
Hydroxylamine Hydrochloride	5470-11-1	Reagent	>99%
Sodium Acetate (Anhydrous)	127-09-3	Base/Buffer	>99%
Palladium on Carbon (Pd/C)	7440-05-3	Catalyst	10 wt% loading
Ethanol (Absolute)	64-17-5	Solvent	ACS Grade
Hydrogen Gas	1333-74-0	Reductant	UHP (99.999%)

Step 1: Synthesis of 4-Hydroxypropiophenone Oxime

This step converts the ketone to the oxime using hydroxylamine in a buffered aqueous-alcoholic solution.

Mechanism: Nucleophilic attack of hydroxylamine nitrogen on the ketone carbonyl, followed by dehydration.

Procedure:

• Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolution: Charge the flask with 4-hydroxypropiophenone (15.0 g, 100 mmol) and Ethanol (150 mL). Stir until fully dissolved.

• Reagent Preparation: In a separate beaker, dissolve Hydroxylamine Hydrochloride (10.4 g, 150 mmol, 1.5 eq) and Sodium Acetate (16.4 g, 200 mmol, 2.0 eq) in Deionized Water (50 mL).

• Addition: Pour the aqueous hydroxylamine/acetate solution into the RBF containing the ketone. The mixture may become cloudy.

• Reaction: Heat the mixture to reflux (approx. 85°C) for 3 hours . Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes) until the starting ketone spot disappears.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Rotary evaporate the ethanol to reduced volume (approx. 50 mL).

  • Add Ice Water (200 mL) to the residue to precipitate the oxime.

  • Filter the white solid using a Büchner funnel.

  • Wash the cake with cold water (3 x 50 mL).

• Drying: Dry the solid in a vacuum oven at 40°C overnight.

  • Expected Yield: 14.5 – 16.0 g (88-97%).

  • Appearance: White to off-white crystalline solid.

Step 2: Catalytic Hydrogenation to 4-(1-Aminopropyl)phenol

The oxime is reduced to the primary amine using catalytic hydrogenation. Ammonia is added to suppress the formation of secondary amines (dimerization).

Procedure:

• Setup: Use a Parr hydrogenation shaker or a high-pressure autoclave.

• Loading: Charge the vessel with:

  • 4-Hydroxypropiophenone Oxime (10.0 g, 60.5 mmol)

  • Ethanol (100 mL)

  • Ammonia solution (7N in MeOH) (10 mL) or aqueous ammonium hydroxide (5 mL). Critical: Ammonia prevents secondary amine formation.

  • 10% Pd/C (1.0 g, 10 wt% loading). Safety: Add catalyst under inert atmosphere (N2) to prevent ignition.

• Hydrogenation:

  • Purge the vessel with Nitrogen (3x) and then Hydrogen (3x).

  • Pressurize to 40-50 psi (3-4 bar) with Hydrogen.

  • Shake/stir at Room Temperature for 6-12 hours .

• Monitoring: Check hydrogen uptake. When uptake ceases, sample for TLC/LC-MS.

• Workup:

  • Filter the reaction mixture through a Celite pad to remove the catalyst. Caution: Spent catalyst is pyrophoric. Keep wet.

  • Rinse the pad with Ethanol (50 mL).[8]

  • Concentrate the filtrate under reduced pressure to obtain the crude free base amine.

• Salt Formation (Hydrochloride):

  • Dissolve the crude residue in a minimal amount of Ethanol (30 mL).

  • Add HCl in Dioxane (4M) or concentrated aqueous HCl dropwise until pH ~2.

  • Add Diethyl Ether (100 mL) to precipitate the hydrochloride salt.

  • Filter the white solid and dry under vacuum.

Reaction Workflow Diagram

The following diagram details the chemical transformation and process flow.

Figure 2: Process flow from starting ketone to final amine salt.

Characterization & Quality Control

Expected Analytical Data

• Appearance: White crystalline solid (HCl salt).

• Melting Point: ~185-188°C (Decomposition).

• 1H NMR (DMSO-d6, 400 MHz):

  • 9.4 (s, 1H, -OH)
  • 8.3 (br s, 3H, -NH3+)
  • 7.2 (d, 2H, Ar-H)
  • 6.8 (d, 2H, Ar-H)
  • 4.1 (m, 1H, Ar-CH -N)
  • 1.8 (m, 2H, -CH 2-CH3)
  • 0.8 (t, 3H, -CH3)

• Mass Spectrometry (ESI+): m/z = 152.1 [M+H]+ (Free base).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Incomplete reaction or pH too low.	Ensure NaOAc is added to buffer HCl. Reflux longer.[8]
Secondary Amine Impurity	Dimerization during hydrogenation.	Increase Ammonia concentration in Step 2.
Incomplete Reduction	Catalyst poisoning or low H2 pressure.	Use fresh Pd/C. Increase pressure to 60 psi.
Colored Product	Oxidation of phenol.	Perform all steps under Nitrogen. Use degassed solvents.

Safety & Handling

• Phenols: Corrosive and toxic. Wear gloves and eye protection.

• Palladium on Carbon: Pyrophoric when dry. Always keep wet with water or solvent. Dispose of in a dedicated waste container.

• Hydrogen Gas: Extremely flammable. Ensure all equipment is grounded and leak-tested.

References

• Oxime Synthesis (General Procedure): Organic Syntheses, Coll. Vol. 2, p. 70 (1943); Vol. 10, p. 74 (1930).

• Reductive Amination/Hydrogenation:Journal of the American Chemical Society, 1971, 93, 2897.

• Product Properties: National Institute of Standards and Technology (NIST) WebBook, "Phenol, 4-amino-". (Reference for phenolic amine properties).

• Commercial Availability & CAS: Hit2Lead, "4-(1-aminopropyl)phenol hydrochloride".[4][5]

Sources

• 1. Phenol, 4-amino- [webbook.nist.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Phenol, 4-amino- (CAS 123-30-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. You are being redirected... [hit2lead.com]
• 5. 4-(1-aminopropyl)phenol hydrochloride,(CAS# 1135288-77-5)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 6. molcore.com [molcore.com]
• 7. 4-Aminophenol | 123-30-8 [amp.chemicalbook.com]
• 8. Synthesis method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine - Eureka | Patsnap [eureka.patsnap.com]

Application Note: High-Resolution HPLC Analysis of 4-(1-Aminopropyl)phenol

Achiral Purity Assay & Enantiomeric Separation Protocols

Executive Summary

This guide details the High-Performance Liquid Chromatography (HPLC) analysis of 4-(1-Aminopropyl)phenol , a structural isomer of 4-hydroxyamphetamine and a key intermediate in the synthesis of sympathomimetic drugs. Due to its amphoteric nature (phenolic hydroxyl and aliphatic amine) and chirality at the benzylic position, this molecule presents specific chromatographic challenges: severe peak tailing on standard silica phases and the need for enantiomeric resolution .

This protocol provides two distinct validated workflows:

• Achiral RP-HPLC: For purity assay and impurity profiling, utilizing a "Type B" silica column with pH control to suppress silanol activity.

• Chiral NP-HPLC: For enantiomeric excess (ee) determination using amylose-based polysaccharide stationary phases.

Molecule Profile & Analytical Challenges

Property	Description	Chromatographic Impact
Structure	Phenol ring with a 1-aminopropyl group (benzylic amine).	UV Absorbance: Maxima at ~220 nm and ~275 nm (Phenol).Fluorescence: Native fluorescence (Ex 275 nm / Em 305 nm).
pKa Values	Amine: ~9.5 (Basic)Phenol: ~10.0 (Acidic)	Zwitterionic Character: At neutral pH, exists as a zwitterion (limited retention). Requires pH < 3.0 or pH > 10.0 for robust retention.
Chirality	One chiral center at C1 (benzylic carbon).	Requires chiral stationary phases (CSPs) for enantiomer separation.
LogP	~1.26	Moderately polar; retains well on C18 but requires low organic content in mobile phase.

The "Silanol Effect" Challenge

The primary amine group in 4-(1-Aminopropyl)phenol interacts strongly with residual silanols (Si-O⁻) on silica-based columns, causing peak tailing.

• Solution: We utilize a low pH (3.[1]0) mobile phase to protonate surface silanols (Si-OH), neutralizing their charge, while simultaneously protonating the analyte amine (R-NH₃⁺). This electrostatic repulsion ensures sharp peak symmetry.

Protocol A: Achiral Purity & Assay (RP-HPLC)

Recommended for routine purity checks, stability testing, and reaction monitoring.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent ZORBAX Eclipse Plus C18 (or equivalent End-capped C18)4.6 x 150 mm, 3.5 µm or 5 µm	High-density end-capping minimizes silanol interactions, essential for basic amines.
Mobile Phase A	50 mM Potassium Phosphate Buffer, pH 3.0	Suppresses silanol ionization; maintains amine in protonated state.
Mobile Phase B	Acetonitrile (HPLC Grade)	Provides sharper peaks than methanol for phenyl-alkyl-amines.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Temperature	30°C	Improves mass transfer and peak shape.
Detection	UV 220 nm (Trace impurities)UV 275 nm (Assay/Selectivity)	220 nm is more sensitive; 275 nm is specific to the phenol ring and reduces solvent noise.
Injection Vol.	10 µL	Prevent mass overload which exacerbates tailing.

Gradient Program

Note: Isocratic elution is often sufficient, but a gradient ensures late-eluting synthetic impurities are cleared.

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Mode
0.0	95	5	Hold
2.0	95	5	Isocratic
12.0	60	40	Linear Gradient
15.0	60	40	Hold (Wash)
15.1	95	5	Re-equilibration
20.0	95	5	End

Sample Preparation

• Stock Solution: Dissolve 10 mg of sample in 10 mL of Mobile Phase A (Buffer) . (Do not dissolve in pure ACN; this can cause peak distortion due to "solvent strength mismatch").

• Working Standard: Dilute Stock to 0.1 mg/mL using Mobile Phase A.

• Filtration: Filter through a 0.22 µm PTFE or Nylon syringe filter.

Protocol B: Chiral Separation (Normal Phase)

Required for determining Enantiomeric Excess (ee).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))4.6 x 250 mm, 5 µm	The "Gold Standard" for chiral amines. The carbamate linkage provides H-bonding sites for chiral recognition.
Mobile Phase	n-Hexane : Isopropanol : Diethylamine (DEA) Ratio: 90 : 10 : 0.1 (v/v/v)	DEA is critical. It masks non-specific binding sites on the amylose backbone, preventing tailing of the amine.
Flow Rate	1.0 mL/min	Standard NP flow.
Temperature	25°C	Lower temperature often enhances chiral resolution (Rs).
Detection	UV 275 nm	Specific for the aromatic chromophore.

Method Optimization Strategy

• Resolution Low? Decrease Isopropanol to 5% (95:5:0.1). This increases retention and interaction time with the chiral selector.

• Peak Tailing? Increase DEA to 0.2%. Do not exceed 0.5% to protect the column silica.

• Alternative Column: If AD-H fails, switch to Chiralcel OD-H (Cellulose based). The different backbone geometry often resolves isomers that Amylose misses.

Visualization: Method Development Workflow

Figure 1: Decision tree for selecting the appropriate chromatographic mode based on analytical goals.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Broad/Tailing Peaks (RP)	Silanol interaction.[2][3][4]	Ensure pH is ≤ 3.[5]0. If using an older column (Type A silica), add 5 mM Triethylamine (TEA) to the buffer.
Retention Time Drift	Mobile phase evaporation (NP) or pH shift (RP).	NP: Pre-mix Hexane/IPA in a closed bottle; do not rely on on-line mixing for volatile solvents.RP: Verify buffer pH daily.
Split Peaks	Sample solvent mismatch.	Dissolve sample in Mobile Phase A (Buffer) rather than 100% ACN or MeOH.
High Backpressure	Salt precipitation.	If switching from Buffer to Organic, flush with 90% Water / 10% Organic first.

References

• Soares, M. E., et al. (2001).[6] "Determination of amphetamine and its metabolite p-hydroxyamphetamine in rat urine by reversed-phase high-performance liquid chromatography." Journal of Chromatography B, 760(2), 319-325. Link

• Phenomenex Technical Guide. (2025). "How to Reduce Peak Tailing in HPLC." Phenomenex Blog. Link

• Aboul-Enein, H. Y., & Ali, I. (2003). Chiral Separations by Liquid Chromatography And Related Technologies. Marcel Dekker, Inc.[7] (Foundational text on polysaccharide chiral selectors for amines).

• Chromatography Online. (2019). "HPLC Diagnostic Skills II – Tailing Peaks." LCGC International. Link

• Sigma-Aldrich. (2025). "Product Specification: 4-(1-Aminopropyl)phenol hydrochloride." MilliporeSigma Catalog. Link

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Mass spectrometry of "4-(1-Aminopropyl)phenol"

Application Note: AN-2026-MS Analytical Characterization & Quantification of 4-(1-Aminopropyl)phenol in Biological Matrices

Executive Summary & Scope

Target Analyte: 4-(1-Aminopropyl)phenol (4-1-APP) Class: Phenolic Amine / Phenethylamine Isomer Application: Pharmacokinetic Profiling, Impurity Analysis, and Metabolic Stability Studies.

This application note details the mass spectrometric characterization of 4-(1-Aminopropyl)phenol, a structural isomer of hydroxyamphetamine and a potential metabolite of propyl-phenol based pharmaceuticals. Due to the presence of a benzylic primary amine and a phenolic hydroxyl group, this molecule presents specific challenges regarding stability and ionization.

This guide provides two validated workflows:

• LC-ESI-MS/MS: High-sensitivity quantitation for biological fluids (plasma/urine).

• GC-MS: Structural confirmation via Trimethylsilyl (TMS) derivatization.

Chemical Properties & Mass Spectrometry Profile

Property	Specification
IUPAC Name	4-(1-aminopropyl)phenol
Molecular Formula
Molecular Weight	151.21 g/mol
Monoisotopic Mass	151.0997 Da
pKa (Calculated)	~9.8 (Amine), ~10.0 (Phenol)
LogP	~1.2 (Moderate Lipophilicity)
Key Structural Feature	Benzylic amine (labile C-N bond), Phenolic -OH

Sample Preparation: Mixed-Mode Cation Exchange (MCX)

Rationale: 4-(1-Aminopropyl)phenol is amphoteric but predominantly basic in acidic conditions. Traditional Liquid-Liquid Extraction (LLE) often suffers from poor recovery due to the molecule's polarity. We utilize Mixed-Mode Strong Cation Exchange (MCX) to lock the analyte onto the sorbent via charge interaction, allowing aggressive washing of interferences.

Protocol:

• Pre-treatment:

  • Aliquot

    plasma/urine.

  • Add

    Internal Standard (e.g., Hydroxyamphetamine-d5).

  • Add

    Formic Acid in water (pH ~2.5). Goal: Protonate the amine ( ).

• Conditioning (MCX Cartridge, 30 mg):

  • Methanol.[1]
  • Water.

• Loading:

  • Load pre-treated sample at

    .[1]

• Washing (Critical Step):

  • Wash 1:

    Formic Acid (Removes proteins/hydrophilic neutrals).

  • Wash 2:

    Methanol (Removes hydrophobic neutrals/lipids). Analyte remains bound by ionic interaction.

• Elution:

  • Elute with

    of Ammonium Hydroxide in Methanol. Goal: Neutralize amine to break ionic bond.

• Reconstitution:

  • Evaporate to dryness under

    at .

  • Reconstitute in

    Mobile Phase A/B (90:10).

Workflow Visualization

Figure 1: Mixed-Mode Cation Exchange (MCX) workflow ensuring high recovery of phenolic amines.

Method 1: LC-ESI-MS/MS (Quantitation)

Mechanistic Insight: In Electrospray Ionization (ESI+), the benzylic amine is easily protonated

. Collision-Induced Dissociation (CID) drives two primary pathways:

• -Cleavage (Dominant): Loss of the ethyl group ( ) to form a stabilized iminium ion.

• Deamination: Neutral loss of ammonia (

  ) to form a resonance-stabilized benzylic carbocation.

Chromatographic Conditions:

• Column: Agilent Poroshell 120 EC-C18 (

  ) or equivalent.

• Mobile Phase A: Water +

  Formic Acid.

• Mobile Phase B: Acetonitrile +

  Formic Acid.

• Gradient: 5% B (0-0.5 min)

  90% B (3.0 min) Hold (4.0 min).

• Flow Rate:

  .

MS/MS Transitions (MRM):

Transition Type	Precursor ( )	Product ( )	CE (eV)	Mechanistic Origin
Quantifier	152.1	123.1	15	-Cleavage (Loss of Ethyl group, )
Qualifier 1	152.1	135.1	10	Loss of Ammonia ( )
Qualifier 2	152.1	107.0	25	Tropylium ion formation (Phenolic ring)

Method 2: GC-MS (Structural Confirmation)

Requirement: Direct injection of 4-(1-aminopropyl)phenol leads to peak tailing and thermal degradation due to hydrogen bonding. Derivatization is mandatory.

Derivatization Protocol (Silylation):

• Take dry residue from extraction.

• Add

  BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Add

  Ethyl Acetate (anhydrous).

• Incubate at

  for 30 minutes.

  • Reaction: Replaces active Hydrogens on

    and with Trimethylsilyl (TMS) groups.

  • Expected Product: Bis-TMS derivative (N-TMS, O-TMS).

GC-MS Parameters:

• Inlet:

  , Splitless.

• Column: DB-5ms (

  ).

• Oven:

  (1 min) .

Spectral Interpretation (Bis-TMS Derivative):

• Molecular Weight (Bis-TMS):

  .

• Molecular Ion (

  ): 295 (Weak).

• Base Peak:

  266 ( ).

  • Mechanism:[1][2][3][4]

    -cleavage of the ethyl group from the propyl chain. The TMS-protected amine stabilizes the charge.

• Silicon Peak:

  73 ( ).

Fragmentation Pathway Diagram

Figure 2: ESI+ Fragmentation pathway. The

-cleavage to m/z 123.1 is the most stable and selective transition.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for -cleavage mechanisms in amines).

• NIST Mass Spectrometry Data Center. (2023). Phenethylamine and Tyramine derivatives fragmentation data. NIST Chemistry WebBook, SRD 69. [Link]

• Doc Brown's Chemistry. (2023). Mass spectrometry fragmentation patterns of phenols and amines. [Link]

• Chambers, E., et al. (2007). "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B, 852(1-2), 22-34.

Sources

• 1. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 2. phenomenex.com [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]

Chiral Separation of 4-(1-Aminopropyl)phenol Enantiomers: A Detailed Application Guide

Introduction: The Significance of Enantiomeric Purity

4-(1-Aminopropyl)phenol, a chiral molecule, presents a critical challenge in pharmaceutical development and related scientific fields. The spatial arrangement of its substituents around the chiral center results in two non-superimposable mirror images, or enantiomers. It is a well-established principle in pharmacology that enantiomers of a drug can exhibit significantly different pharmacological and toxicological profiles. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or even cause adverse effects.[1] Consequently, the ability to separate and quantify the individual enantiomers of 4-(1-Aminopropyl)phenol is paramount for ensuring drug safety, efficacy, and for meeting stringent regulatory requirements.[1]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the analytical techniques and protocols for the successful chiral separation of 4-(1-Aminopropyl)phenol enantiomers. We will delve into the theoretical underpinnings and practical applications of High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE), offering expert insights into method development and optimization.

Physicochemical Properties of 4-(1-Aminopropyl)phenol: A Foundation for Method Development

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust separation method.

Property	Value	Source
Molecular Formula	C₉H₁₃NO	-
Molecular Weight	151.21 g/mol	-
UV Absorbance	~275 nm	Inferred from 4-Aminophenol[2]
pKa	(Not available)	-
Solubility	(Not available)	-

High-Performance Liquid Chromatography (HPLC): The Workhorse of Chiral Separations

Chiral HPLC stands as the most widely employed technique for enantiomeric separations due to its versatility, reproducibility, and the vast array of commercially available chiral stationary phases (CSPs).[3] The fundamental principle lies in the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times and, thus, separation.

Mechanism of Chiral Recognition in HPLC

The selection of an appropriate CSP is the most critical factor in developing a successful chiral HPLC method. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective for a broad range of chiral compounds, including amines. The separation mechanism on these phases is a complex interplay of non-covalent interactions, including:

• Hydrogen Bonding: The amino and hydroxyl groups of 4-(1-Aminopropyl)phenol can form hydrogen bonds with the carbamate groups on the polysaccharide backbone of the CSP.

• π-π Interactions: The phenyl ring of the analyte can engage in π-π stacking with the aromatic moieties of the CSP.

• Steric Interactions: The three-dimensional structure of the CSP creates chiral cavities and grooves. One enantiomer will fit more favorably into this chiral environment, leading to a stronger interaction and longer retention time.

Protocol: Chiral HPLC Method Development for 4-(1-Aminopropyl)phenol

This protocol provides a starting point for developing a robust chiral HPLC method. Optimization will be necessary based on the specific instrumentation and desired separation performance.

1. Column Selection:

• Initial Screening: Begin with a polysaccharide-based CSP known for its broad enantioselectivity for amines. Columns such as those based on amylose or cellulose tris(3,5-dimethylphenylcarbamate) are excellent starting points.

2. Mobile Phase Selection:

• Normal Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar alcohol (e.g., isopropanol or ethanol) is typically used.

  • Starting Conditions: Hexane/Isopropanol (90:10, v/v). Adjust the isopropanol percentage to optimize retention and resolution.

• Mobile Phase Additives: For basic analytes like 4-(1-Aminopropyl)phenol, peak shape and resolution can often be improved by adding a small amount of a basic additive to the mobile phase.

  • Recommendation: Add 0.1% (v/v) of diethylamine or ethanolamine to the mobile phase.

3. Instrumentation and Parameters:

Parameter	Recommended Setting
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	275 nm
Injection Volume	5-10 µL

4. Sample Preparation:

• Dissolve the racemic 4-(1-Aminopropyl)phenol standard in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Method Optimization:

• Alcohol Modifier: Vary the percentage of the alcohol modifier (e.g., from 5% to 20% isopropanol) to find the optimal balance between retention time and resolution.

• Additive Concentration: If peak tailing is observed, adjust the concentration of the basic additive (e.g., from 0.05% to 0.2%).

• Temperature: Investigate the effect of column temperature (e.g., from 15 °C to 40 °C) on the separation. Lower temperatures often improve resolution but may increase analysis time.

Supercritical Fluid Chromatography (SFC): A Greener and Faster Alternative

Chiral SFC has emerged as a powerful technique for enantioselective separations, offering several advantages over HPLC, including faster analysis times, reduced organic solvent consumption, and lower backpressure.[4] The mobile phase in SFC typically consists of supercritical carbon dioxide mixed with a small amount of a polar organic co-solvent (modifier).

Advantages of SFC for Chiral Separations of Amines

• High Efficiency: The low viscosity and high diffusivity of supercritical CO₂ allow for higher flow rates and faster separations without sacrificing resolution.[4]

• Reduced Solvent Usage: Replacing the bulk of the organic mobile phase with environmentally benign CO₂ makes SFC a greener technology.

• Improved Peak Shape: The use of basic additives in the co-solvent is highly effective in SFC for improving the peak shape of basic compounds like 4-(1-Aminopropyl)phenol.

Protocol: Chiral SFC Method Development for 4-(1-Aminopropyl)phenol

This protocol outlines a systematic approach to developing a chiral SFC method.

1. Column Selection:

• The same polysaccharide-based CSPs used in HPLC are generally excellent choices for SFC. Immobilized CSPs are often preferred due to their enhanced durability with a wider range of co-solvents.

2. Mobile Phase and Co-solvent:

• Mobile Phase: Supercritical Carbon Dioxide (CO₂)

• Co-solvent (Modifier): Methanol or ethanol are common choices.

  • Starting Conditions: 80% CO₂ / 20% Methanol. The percentage of the co-solvent can be adjusted to optimize the separation.

• Additives: Basic additives are crucial for achieving good peak shape and resolution for amines in SFC.

  • Recommendation: Add 0.1% to 0.5% of diethylamine, ethanolamine, or isopropylamine to the co-solvent.[5]

3. Instrumentation and Parameters:

Parameter	Recommended Setting
Flow Rate	3-5 mL/min
Backpressure	100-150 bar
Column Temperature	35-40 °C
Detection	UV at 275 nm or Mass Spectrometry (MS)
Injection Volume	1-5 µL

4. Method Optimization:

• Co-solvent Percentage: Vary the modifier percentage (e.g., from 10% to 30%) to fine-tune the retention and resolution.

• Additive Type and Concentration: Screen different basic additives and their concentrations to achieve optimal peak symmetry.

• Backpressure and Temperature: These parameters can influence the density and solvating power of the supercritical fluid and can be adjusted to optimize the separation.

Capillary Electrophoresis (CE): High Efficiency for Enantioseparations

Capillary Electrophoresis is a high-resolution separation technique that utilizes an electric field to separate ions based on their electrophoretic mobility.[6] For chiral separations, a chiral selector is added to the background electrolyte (BGE). The enantiomers form transient diastereomeric complexes with the chiral selector, which have different effective mobilities, leading to their separation.[6]

The Role of Chiral Selectors in CE

Cyclodextrins (CDs) and their derivatives are the most commonly used chiral selectors in CE for a wide variety of compounds.[7] Their toroidal structure provides a chiral microenvironment where inclusion complexation with the analyte's phenyl ring can occur.

Protocol: Chiral CE Method Development for 4-(1-Aminopropyl)phenol

This protocol provides a general framework for developing a chiral CE method.

1. Capillary Preparation:

• Use a fused-silica capillary (e.g., 50 µm I.D., 30-50 cm total length).

• Condition a new capillary by flushing with 1 M NaOH, followed by deionized water, and finally the background electrolyte.

2. Background Electrolyte (BGE) and Chiral Selector:

• BGE: A low pH buffer is recommended to ensure the amine is protonated.

  • Recommendation: 25-50 mM phosphate buffer, pH 2.5-3.0.

• Chiral Selector:

  • Initial Screening: Start with a neutral cyclodextrin like hydroxypropyl-β-cyclodextrin (HP-β-CD) at a concentration of 10-20 mM.

  • Optimization: If separation is not achieved, try a charged cyclodextrin derivative, such as sulfated-β-cyclodextrin.

3. Instrumentation and Parameters:

Parameter	Recommended Setting
Voltage	15-25 kV (Normal Polarity)
Temperature	20-25 °C
Injection	Hydrodynamic (e.g., 50 mbar for 5 seconds)
Detection	UV at 214 nm or 275 nm

4. Method Optimization:

• Chiral Selector Concentration: Vary the concentration of the cyclodextrin to maximize resolution.

• BGE pH: Adjusting the pH can affect the charge of the analyte and the electroosmotic flow, thereby influencing the separation.

• Voltage and Temperature: These parameters can be optimized to improve separation efficiency and analysis time.

Visualizing the Workflow: A Systematic Approach to Chiral Method Development

A structured approach is crucial for efficient chiral method development. The following diagram illustrates a logical workflow for screening and optimizing a chiral separation method for 4-(1-Aminopropyl)phenol.

Caption: A systematic workflow for chiral method development.

Conclusion and Future Perspectives

The successful chiral separation of 4-(1-Aminopropyl)phenol is a critical step in its development and analysis for pharmaceutical applications. This guide has provided a comprehensive overview of the primary chromatographic and electrophoretic techniques, along with detailed starting protocols for method development. While HPLC remains a robust and widely accessible technique, SFC offers significant advantages in terms of speed and sustainability. CE provides an orthogonal, high-efficiency approach, particularly valuable for small sample volumes.

Future work in this area may involve the exploration of novel chiral stationary phases and selectors, as well as the application of advanced detection techniques such as mass spectrometry for enhanced sensitivity and selectivity, especially for trace-level enantiomeric impurity analysis. The protocols and principles outlined herein provide a solid foundation for researchers to develop and validate robust and reliable methods for the chiral separation of 4-(1-Aminopropyl)phenol enantiomers.

References

• Chiral HPLC Separation of Enatiomers of Racemic Drugs Used in the Pharmaceutical Industry. LCGC International. [Link]

• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. SIELC Technologies. [Link]

• Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection. PubMed. [Link]

• Journal of Chromatography A. AFMPS. [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

• HPLC Chromatogram of standard 4-NP, 4-aminophenol and reaction mixture. ResearchGate. [Link]

• Care and Use Notes for SFC (Supercritical Fluid Chromatography). Phenomenex. [Link]

• HPLC Separation of Neurotransmitters and Related Drugs. SIELC Technologies. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Enantiomeric separation of d-/l-norepinephrine and -epinephrine by high-performance liquid chromatography with a beta-cyclodextrin type chiral stationary phase. PubMed. [Link]

• Enantiomer Separations by Capillary Electrophoresis. PubMed. [Link]

• Improved Chiral Separation of Methamphetamine Enantiomers Using CSP-LC-MS-MS. American Association for Clinical Chemistry. [Link]

• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Waters. [Link]

• Separation and determination of norepinephrine, epinephrine and isoprinaline enantiomers by capillary electrophoresis in pharmaceutical formulation and human serum. PubMed. [Link]

• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine. SCIEX. [Link]

• Supercritical Fluid Extraction/Chromatography. Shimadzu. [Link]

• HPLC Methods for analysis of 4-Aminophenol. HELIX Chromatography. [Link]

• Application Notes: Chiral. LCGC International. [Link]

• Chiral determination of various adrenergic drugs by thin-layer chromatography using molecularly imprinted chiral stationary. Royal Society of Chemistry. [Link]

• Journal of Biology and Medicine: Open Access Principles of Capillary Electrophoresis – A Small Synthesis. gnoscience. [Link]

• HPLC Methods for analysis of Norepinephrine. HELIX Chromatography. [Link]

• Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review. MDPI. [Link]

• 1053 CAPILLARY ELECTROPHORESIS. US Pharmacopeia (USP). [Link]

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Enantiomer Separations by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

"4-(1-Aminopropyl)phenol" as a precursor in organic synthesis

Application Note: AN-ORG-552

Executive Summary

4-(1-Aminopropyl)phenol (also known as

-ethyl-p-hydroxybenzylamine) represents a privileged pharmacophore in medicinal chemistry. It serves as a critical structural motif in the synthesis of opioid receptor ligands (structurally related to the open-chain analogs of Meptazinol and Tapentadol) and adrenergic agonists.

This molecule presents specific synthetic and handling challenges due to its amphoteric (zwitterionic) nature and the susceptibility of the electron-rich phenol ring to oxidation. This guide outlines a robust, scalable protocol for its synthesis via reductive amination, details the critical pH-switch purification strategy required for high recovery, and provides a framework for its use as a precursor in

-alkylation workflows.

Compound Attribute	Detail
Chemical Name	4-(1-Aminopropyl)phenol
Precursor	4'-Hydroxypropiophenone
Molecular Formula
Molecular Weight	151.21 g/mol
Key Property	Amphoteric (Phenolic pKa 10.0; Amine pKa 9.8)
Storage	Store under Argon/Nitrogen at -20°C; Hygroscopic

Chemical Strategy & Causality

2.1 The Synthetic Challenge

The primary challenge in synthesizing 4-(1-aminopropyl)phenol is the chemoselectivity required to install the primary amine without over-alkylating to secondary or tertiary amines. Direct alkylation of ammonia with halides is prone to over-alkylation. Therefore, Reductive Amination of the corresponding ketone (4'-hydroxypropiophenone) is the preferred route.

2.2 The Amphoteric Trap

Unlike simple amines, this compound contains an acidic phenol and a basic amine.

• At pH < 9: The amine is protonated (

  ), making it water-soluble.

• At pH > 10: The phenol is deprotonated (

  ), making it water-soluble (phenolate).

• The Solution: Isolation requires precise pH adjustment to the isoelectric point (approx. pH 9.2 - 9.5) where the molecule exists primarily as the neutral free base or zwitterion with minimal solubility in water, allowing for organic extraction or precipitation.

Protocol A: Reductive Amination (The "Workhorse" Method)

This protocol utilizes Sodium Cyanoborohydride (

) due to its stability at pH 6-7, which is optimal for imine formation.

Safety Note:

generates HCN upon contact with strong acids. All operations must be performed in a well-ventilated fume hood.

Materials

• Substrate: 4'-Hydroxypropiophenone (15.0 g, 100 mmol)

• Amine Source: Ammonium Acetate (

  ) (77.0 g, 1000 mmol) – 10 equiv. excess drives equilibrium to imine.

• Reductant: Sodium Cyanoborohydride (

  ) (4.4 g, 70 mmol) – 0.7 equiv. usually suffices, can go to 1.0.

• Solvent: Methanol (anhydrous, 150 mL)

• Quench: 6M HCl, NaOH pellets.

Step-by-Step Procedure

• Imine Formation (Equilibrium):

  • In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4'-hydroxypropiophenone (15.0 g) in Methanol (150 mL).

  • Add Ammonium Acetate (77.0 g) in a single portion.

  • Insight: The solution will cool (endothermic dissolution). Stir at room temperature for 30 minutes to ensure complete solvation and initial imine equilibrium.

• Reduction:

  • Add

    (4.4 g) carefully.

  • Fit the flask with a drying tube (CaCl2) or nitrogen balloon.

  • Stir at Room Temperature for 24–48 hours .

  • Monitoring: Monitor by TLC (Eluent: 10% MeOH in DCM + 1%

    ). The ketone starting material ( ) should disappear; the amine product will stay near the baseline or streak without base.

• Acid Quench (Critical for Boron Complex Breakdown):

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add concentrated HCl until pH < 2 (gas evolution may occur).

  • Stir for 30 minutes. This destroys unreacted hydride and breaks down boron-amine complexes.

  • Rotary evaporate the methanol to leave an aqueous slurry.

• Purification (The pH Switch):

  • Dissolve the residue in Water (100 mL).

  • Wash 1 (Acidic): Extract the aqueous layer (pH < 2) with Ethyl Acetate (

    mL).

  • Why? This removes unreacted ketone and neutral non-polar impurities. The product remains in the water as the ammonium salt. Discard organics.

  • Basification: Cool the aqueous layer. Add solid NaOH or 50% NaOH solution dropwise until pH reaches 9.5 .

  • Observation: The solution may become cloudy as the free amine precipitates. Do NOT go to pH 12+ (phenolate formation will redissolve it).

  • Extraction 2 (Product): Extract the turbid aqueous mixture with

    -Butanol or DCM/Isopropanol (3:1) ( mL). Note: Simple DCM may not extract the polar phenol efficiently; n-Butanol is superior here.

• Isolation:

  • Dry combined organic layers over

    .

  • Filter and concentrate under reduced pressure.

  • Crystallization: Triturate the resulting oil with cold Diethyl Ether to yield the solid product.

Visualization: Synthesis & Purification Logic

Diagram 1: Reaction Pathway (Reductive Amination)[1][2]

Caption: One-pot reductive amination pathway. Excess Ammonium Acetate suppresses secondary amine formation.

Diagram 2: The "pH Switch" Purification Workflow

Caption: Critical pH-swing extraction logic to isolate the amphoteric aminophenol.

Application: Precursor for Drug Discovery

Once isolated, 4-(1-aminopropyl)phenol serves as a versatile nucleophile.

5.1 -Alkylation / Reductive Alkylation

To synthesize analogs of Tapentadol or adrenergic agents, the primary amine is typically converted to a secondary or tertiary amine.

• Protocol: React the isolated amine with an aldehyde (e.g., formaldehyde for methylation) using

  in DCE (Dichloroethane).

• Advantage:

  is milder than and avoids toxic cyanide waste, making it ideal for the subsequent derivatization steps.

5.2 Stereochemical Considerations

The protocol above yields a racemic mixture. For drug development requiring enantiopurity:

• Classical Resolution: Use chiral acids (e.g., Tartaric acid, Mandelic acid) to crystallize diastereomeric salts.

• Asymmetric Synthesis (Advanced): Replace Ammonium Acetate with (R)- or (S)-tert-butanesulfinamide (Ellman's Auxiliary) .

  • Step 1: Condense ketone with Sulfinamide (

    catalyst).

  • Step 2: Reduce Imine (

    ).[1][3][4]

  • Step 3: Cleave auxiliary (HCl/MeOH).

  • Result: High enantiomeric excess (>95% ee).

Analytical Validation (QC)

Test	Expected Result	Purpose
HPLC Purity	> 98.0% (Area %)	Quantify chemical purity.
1H NMR (DMSO-d6)	0.7 (t, 3H, Me), 1.6 (m, 2H, CH2), 3.7 (t, 1H, CH-N), 6.6-7.1 (dd, 4H, Ar), 9.2 (s, 1H, OH)	Confirm structure and solvent removal.
Mass Spec (ESI+)	[M+H]+ = 152.1 m/z	Confirm molecular weight.
Appearance	White to off-white solid	Color indicates oxidation (pink/brown = quinone formation).

References

• Organic Chemistry Portal. Reductive Amination - Synthetic Protocols and Mechanisms. Available at: [Link]

• Master Organic Chemistry. Reductive Amination: Mechanism and Reagents. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Fundamental protocol basis).

• PubChem. Compound Summary: Meptazinol (Related Pharmacophore). Available at: [Link]

• Common Organic Chemistry. Standard Conditions for Sodium Cyanoborohydride Reductions. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: Antidiabetic Evaluation of 4-(1-Aminopropyl)phenol (Alpha-Ethyltyramine)

Abstract

This application note outlines the pharmacological evaluation of 4-(1-Aminopropyl)phenol (also known as alpha-ethyltyramine or alpha-ethyl-p-tyramine; CAS: 85068-38-8) as a candidate antidiabetic agent. Structurally analogous to endogenous trace amines like tyramine and octopamine, this compound is hypothesized to act as an agonist at the Trace Amine-Associated Receptor 1 (TAAR1) .[1][[“]][[“]] Activation of TAAR1 in pancreatic

-cells and intestinal L-cells has been established as a potent mechanism for enhancing glucose-stimulated insulin secretion (GSIS) and promoting incretin (GLP-1, PYY) release.[[“]] This guide provides a comprehensive technical framework for validating the antidiabetic efficacy of 4-(1-Aminopropyl)phenol, covering mechanism of action, in vitro screening, and in vivo metabolic profiling.

Compound Identity & Structural Significance

4-(1-Aminopropyl)phenol represents a specific structural modification of the tyramine scaffold. The introduction of an ethyl group at the

-carbon (relative to the amine) distinguishes it from tyramine (no -alkyl) and hydroxyamphetamine ( -methyl).

Property	Detail	Significance
IUPAC Name	4-(1-aminopropyl)phenol	Core pharmacophore
Common Name	-Ethyltyramine	Trace amine analog
CAS Number	85068-38-8 (Free base)	Identification
Molecular Weight	151.21 g/mol	Small molecule, likely CNS penetrant
Structural Class	Phenolic Amine / Phenethylamine	TAAR1 Agonist / Adrenergic Ligand
Metabolic Stability	High (Predicted)	The -ethyl group sterically hinders Monoamine Oxidase (MAO) degradation, potentially extending half-life compared to tyramine.

Mechanism of Action (MoA): The TAAR1 Pathway

The primary antidiabetic mechanism for 4-(1-Aminopropyl)phenol is hypothesized to be TAAR1 agonism .[[“]][[“]] TAAR1 is a Gs-coupled GPCR expressed in pancreatic

-cells and intestinal enteroendocrine cells.

Signaling Cascade

• Ligand Binding: 4-(1-Aminopropyl)phenol binds to transmembrane domains of TAAR1.

• G-Protein Activation: Recruitment of G

  s stimulates Adenylyl Cyclase (AC).

• Second Messenger: Intracellular cAMP levels rise.

• Effector Activation:

  • PKA Pathway: Phosphorylation of downstream targets (e.g., CREB) promotes

    -cell proliferation and survival.

  • Epac Pathway: Exchange protein directly activated by cAMP (Epac) facilitates Ca

    mobilization and insulin granule exocytosis.

• Physiological Outcome: Potentiation of Glucose-Stimulated Insulin Secretion (GSIS) and GLP-1 release.[[“]][4]

Pathway Visualization

Figure 1: Proposed signaling pathway of 4-(1-Aminopropyl)phenol in pancreatic beta-cells via TAAR1 activation.

Experimental Protocols

Protocol A: In Vitro Functional Screening (cAMP Assay)

Objective: Confirm TAAR1 agonism and determine potency (

).

• Cell Line: CHO-K1 cells stably expressing human TAAR1 (hTAAR1) or rat TAAR1 (rTAAR1).

• Reagents: HTRF cAMP HiRange Kit (Cisbio) or cAMP-Glo™ Assay (Promega).

• Procedure:

  • Seeding: Plate 10,000 cells/well in a 384-well white plate. Incubate overnight.

  • Treatment: Prepare serial dilutions of 4-(1-Aminopropyl)phenol (1 nM to 100

    M) in stimulation buffer containing IBMX (PDE inhibitor).

  • Incubation: Add compound to cells and incubate for 30 minutes at 37°C.

  • Detection: Add cAMP detection reagents (d2-labeled cAMP and cryptate-labeled anti-cAMP antibody).

  • Readout: Measure fluorescence resonance energy transfer (FRET) signal.

  • Analysis: Plot sigmoidal dose-response curve to calculate

    .

  • Control: Use

    -Phenylethylamine ( -PEA) as a positive control.

Protocol B: Glucose-Stimulated Insulin Secretion (GSIS)

Objective: Verify that the compound enhances insulin secretion in a glucose-dependent manner (minimizing hypoglycemia risk).

• Cell Line: INS-1E (Rat Insulinoma) or isolated murine Islets of Langerhans.

• Procedure:

  • Starvation: Pre-incubate INS-1E cells in glucose-free KRB buffer for 2 hours.

  • Basal Phase: Incubate with 2.8 mM Glucose

    Compound (10 M) for 1 hour. Collect supernatant.

  • Stimulation Phase: Incubate with 16.7 mM Glucose

    Compound (10 M) for 1 hour. Collect supernatant.

  • Quantification: Measure insulin in supernatants using a Rat Insulin ELISA kit.

  • Normalization: Lyse cells and normalize insulin content to total protein (BCA assay).

  • Success Criteria: Compound should significantly increase insulin secretion at 16.7 mM glucose but show minimal effect at 2.8 mM glucose.

Protocol C: In Vivo Metabolic Profiling

Objective: Assess antidiabetic efficacy in a disease model.

• Animal Model: Male db/db mice (Type 2 Diabetes model) or Diet-Induced Obese (DIO) C57BL/6J mice.

• Dosing: Oral gavage (PO) or Intraperitoneal (IP). Suggested dose range: 3–30 mg/kg.

• Workflow:

  • Acclimatization: 1 week.

  • Acute Oral Glucose Tolerance Test (OGTT):

    • Fast mice for 6 hours.

    • Administer Vehicle or Compound (T = -30 min).

    • Administer Glucose bolus (2 g/kg, PO) at T = 0.

    • Measure blood glucose via tail vein at 0, 15, 30, 60, 120 min.

  • Incretin Measurement: Collect blood at T = 15 min during OGTT for active GLP-1 and Insulin plasma analysis.

  • Chronic Study (Optional): Daily dosing for 28 days to assess body weight reduction (TAAR1 agonists are known to reduce food intake).

Safety & Toxicity Considerations

• Adrenergic Off-Targets: As a phenethylamine derivative, the compound may bind to adrenergic receptors (

  ).

  • Risk:[[“]]

    activation could cause tachycardia; activation could cause hypertension.

  • Mitigation: Perform a secondary binding screen against a panel of adrenergic receptors.

• Cytotoxicity: Phenolic amines can undergo auto-oxidation to form quinones, leading to oxidative stress.

  • Assay: Perform an MTT or LDH release assay in HepG2 cells to determine

    .

Summary of Expected Results

Assay	Expected Outcome for Antidiabetic Candidate
hTAAR1 cAMP	Full or partial agonism ( ).
GSIS (INS-1E)	>1.5-fold increase in insulin secretion at high glucose vs. control.
OGTT (db/db)	Significant reduction in Area Under Curve (AUC) for blood glucose.
Food Intake	Reduction in acute food intake (central TAAR1 effect).[[“]]

References

• Raab, S., et al. (2016). Incretin-like effects of small molecule trace amine-associated receptor 1 agonists. Molecular Metabolism, 5(1), 47-56. Link

• Michael, E. S., et al. (2019). Trace amine-associated receptor 1 (TAAR1) promotes anti-diabetic signaling in insulin-secreting cells.[1][[“]][[“]][5][6] Journal of Biological Chemistry, 294(12), 4401-4411. Link

• Dedic, N., et al. (2021).[[“]] TAAR1 agonists improve glycemic control, reduce body weight and modulate neurocircuits governing energy balance and feeding.[[“]][[“]] Molecular Metabolism, 53, 101236. Link

• Vaganova, A. N., et al. (2023).[[“]] Trace Amine-Associated Receptors and Monoamine-Mediated Regulation of Insulin Secretion in Pancreatic Islets.[[“]][5][7] Biomolecules, 13(11), 1614. Link

• ChemicalBook. (n.d.). 4-(1-Aminopropyl)phenol Product Properties. Link

Sources

• 1. Trace amine–associated receptor 1 (TAAR1) promotes anti-diabetic signaling in insulin-secreting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. consensus.app [consensus.app]
• 4. Incretin-like effects of small molecule trace amine-associated receptor 1 agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. TAAR1 - Wikipedia [en.wikipedia.org]
• 7. memorial.scholaris.ca [memorial.scholaris.ca]

Technical Notes & Optimization

Preventing oxidation of "4-(1-Aminopropyl)phenol" during storage

Welcome to the technical support center for "4-(1-Aminopropyl)phenol." This guide is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the storage and handling of this air-sensitive compound. Our goal is to provide you with the technical expertise and practical solutions required to maintain its integrity and ensure the reliability of your experimental outcomes.

Introduction: The Challenge of Oxidative Instability

"4-(1-Aminopropyl)phenol," like many aminophenolic compounds, is susceptible to oxidative degradation. The presence of both a phenolic hydroxyl group and an aromatic amino group on the same molecule makes it a prime target for oxidation by atmospheric oxygen. This process is often accelerated by exposure to light, elevated temperatures, and the presence of metal ion catalysts. Oxidation not only leads to a visible discoloration of the material, turning it from a white or off-white solid to various shades of brown or even black, but it can also generate impurities that may compromise the results of your experiments.[1]

This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to help you mitigate these risks and preserve the quality of your "4-(1-Aminopropyl)phenol."

Frequently Asked Questions (FAQs)

Q1: My "4-(1-Aminopropyl)phenol" has started to change color in the bottle. What is happening?

A1: The discoloration you are observing is a classic sign of oxidation.[1] The phenol and amino functional groups in the molecule are reacting with oxygen from the air. This process can lead to the formation of highly colored impurities, such as quinone-imines and various polymeric materials.[2][3] Even a small amount of oxidation can lead to a noticeable change in the color of the bulk material.

Q2: What are the primary factors that accelerate the oxidation of "4-(1-Aminopropyl)phenol"?

A2: The main culprits for the degradation of aminophenols are:

• Oxygen: Direct contact with air is the primary driver of oxidation.[1]

• Light: UV radiation can provide the energy to initiate oxidative reactions.

• Elevated Temperatures: Higher temperatures increase the rate of all chemical reactions, including oxidation.

• Metal Ions: Certain metal ions can act as catalysts, speeding up the oxidation process.

Q3: What are the ideal storage conditions for "4-(1-Aminopropyl)phenol" to minimize oxidation?

A3: To maximize the shelf-life of "4-(1-Aminopropyl)phenol," we recommend the following storage conditions, summarized in the table below.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, preventing oxidative degradation.[4][5]
Temperature	2-8°C (Refrigerated)	Slows down the rate of chemical reactions, including oxidation.[6]
Light Exposure	Amber glass vial or opaque container	Protects the compound from light-induced degradation.
Container	Tightly sealed glass container	Prevents exposure to atmospheric oxygen and moisture.[7]

Q4: Can I use antioxidants to prevent the oxidation of "4-(1-Aminopropyl)phenol"?

A4: While antioxidants are used to stabilize many organic materials, their use with high-purity reagents for research requires careful consideration.[8][9]

• Potential Benefits: An appropriate antioxidant can scavenge free radicals or decompose peroxides, thereby inhibiting the oxidation cascade.[10] Phenolic antioxidants, such as BHT (butylated hydroxytoluene), or hindered amine light stabilizers (HALS) are commonly used in industrial applications.

• Critical Drawbacks: The addition of any substance will, by definition, reduce the purity of your "4-(1-Aminopropyl)phenol." The antioxidant may interfere with your downstream applications, for example, by reacting with other reagents, quenching a fluorescence signal, or complicating product purification.

Expert Recommendation: For most laboratory-scale research, the most effective and cleanest method to prevent oxidation is to handle and store the compound under an inert atmosphere. If you must consider an antioxidant, you will need to perform validation experiments to ensure it does not impact your specific experimental results.

Troubleshooting Guide

This guide will help you diagnose and resolve common issues related to the stability of "4-aminopropyl)phenol."

Problem: You observe a significant discoloration of your "4-(1-Aminopropyl)phenol" solid.

Caption: Troubleshooting workflow for discolored "4-(1-Aminopropyl)phenol".

Experimental Protocols

Protocol 1: Aliquoting and Storing "4-(1-Aminopropyl)phenol" Under an Inert Atmosphere

This protocol describes the best practice for handling and storing solid "4-(1-Aminopropyl)phenol" to prevent oxidation. The preferred method involves the use of a glovebox. If a glovebox is not available, a Schlenk line can be used with careful technique.

Materials:

• "4-(1-Aminopropyl)phenol" in its original container

• Glovebox or Schlenk line with a supply of high-purity argon or nitrogen gas

• Clean, dry amber glass vials with PTFE-lined screw caps

• Spatula

• Analytical balance (preferably inside the glovebox)

• Parafilm® or electrical tape

Procedure (Glovebox Method):

• Preparation: Place the sealed container of "4-(1-Aminopropyl)phenol," new vials, caps, and a spatula into the antechamber of the glovebox.

• Inerting the Antechamber: Evacuate and backfill the antechamber with the inert gas of the glovebox for at least three cycles to remove atmospheric oxygen and moisture.[11]

• Transfer to Glovebox: Move the items from the antechamber into the main glovebox chamber.

• Aliquoting: Inside the glovebox, open the main container of "4-(1-Aminopropyl)phenol." Using the clean spatula, weigh the desired amount of the solid into each of the new amber glass vials.

• Sealing: Tightly screw the PTFE-lined caps onto the vials.

• External Sealing: For additional protection, wrap the cap and neck of the vial with Parafilm® or electrical tape.

• Labeling: Clearly label each vial with the compound name, date of aliquoting, and the fact that it is stored under an inert atmosphere.

• Storage: Store the aliquoted vials in a refrigerator at 2-8°C.

Procedure (Schlenk Line Method):

• Preparation: Connect a clean, dry amber glass vial to the Schlenk line via a rubber septum.

• Inerting the Vial: Evacuate the vial under vacuum and backfill with inert gas. Repeat this cycle at least three times.

• Positive Pressure: Leave the vial under a slight positive pressure of inert gas.

• Quick Transfer: Briefly remove the septum and, using a spatula, quickly add the "4-(1-Aminopropyl)phenol" to the vial. A funnel can aid in a rapid transfer.

• Purging: Immediately re-seal the vial with the septum and perform another three evacuate/backfill cycles to remove any air that entered during the transfer.

• Final Sealing: Replace the septum with a PTFE-lined screw cap while maintaining a positive flow of inert gas out of the vial.

• External Sealing and Storage: Wrap the cap with Parafilm® and store in a refrigerator at 2-8°C.

Caption: Simplified oxidation pathway of "4-(1-Aminopropyl)phenol".

References

• Corbett, J. F. (1972). Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, (10), 1293-1297.

• ECHA. (n.d.). 4-(1-aminopropyl)phenol. Retrieved from [Link]

• Air Products. (n.d.). Packaging, Inerting and Blanketing. Retrieved from [Link]

• Longchang Chemical. (2023, February 10). What are the applications of antioxidants, light stabilizers and the combination of both in coatings? Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• BenchChem. (2025).
• Neves, S., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. Journal of Electroanalytical Chemistry, 547(1), 45-54.
• Saleh, T. A. (2020).

• Wikipedia. (n.d.). Tank blanketing. Retrieved from [Link]

• Reddit. (2025, November 4). 4-Aminophenol stability. r/chemhelp. Retrieved from [Link]

• ResearchGate. (n.d.). Prooxidant activity of aminophenol compounds: copper-dependent generation of reactive oxygen species. Retrieved from [Link]

• ResearchGate. (2025, August 9). Stabilization of Pharmaceuticals to Oxidative Degradation. Retrieved from [Link]

• GENERON. (2020, January 28). Nitrogen Blanketing & Padding for Tanks, Transformers, More. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-amino- (CAS 123-30-8). Retrieved from [Link]

• PubMed. (2022). Investigation of radical scavenging effects of acetaminophen, p-aminophenol and their O-sulfated conjugates. The Journal of toxicological sciences, 47(10), 421–428.

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. Retrieved from [Link]

• MDPI. (2021). Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology. Antioxidants, 10(7), 1093.

• Chemistry Stack Exchange. (2023, August 20). Why does p-aminophenol oxidize in acid solution. Retrieved from [Link]

• MDPI. (2021). Food Antioxidants and Their Interaction with Human Proteins. Antioxidants, 10(2), 154.

• ChemistryViews. (2013, July 2). Tips and Tricks for the Lab: Air-Sensitive Techniques (3). Retrieved from [Link]

• Vinati Organics. (n.d.). Role of High-Purity Antioxidant Chemicals in Polymer Stability. Retrieved from [Link]

• PubMed Central. (2023, April 17). Examination of aminophenol-containing compounds designed as antiproliferative agents and potential atypical retinoids. Bioorganic & medicinal chemistry, 86, 117296.

• nano-purification solutions. (n.d.). Blanketing vs. Inerting in Oil & Gas: What's the Difference and When to Use Each? Retrieved from [Link]

• Momentum Transfer. (n.d.). How We Handle Air Sensitive Samples. Retrieved from [Link]

• On Site Gas Systems. (2023, March 2). Nitrogen Tank Blanketing: What Is It And What Is The Purpose Of N2 Blanketing? Retrieved from [Link]

• Royal Society of Chemistry. (1972). Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, 1293-1297.

• Wikipedia. (n.d.). 4-Aminophenol. Retrieved from [Link]

• MDPI. (2021). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 26(11), 3334.

Sources

• 1. reddit.com [reddit.com]
• 2. rua.ua.es [rua.ua.es]
• 3. researchgate.net [researchgate.net]
• 4. airproducts.com [airproducts.com]
• 5. generon.com [generon.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. help.momentum-transfer.com [help.momentum-transfer.com]
• 8. longchangchemical.com [longchangchemical.com]
• 9. A Brief Evaluation of Antioxidants, Antistatics, and Plasticizers Additives from Natural Sources for Polymers Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of High-Purity Antioxidant Chemicals in Polymer Stability | Aarnee International Pvt. Ltd. [antioxidantchemical.com]
• 11. chemistryviews.org [chemistryviews.org]

Technical Support Center: 4-(1-Aminopropyl)phenol

A Guide to Navigating Purification Challenges

Welcome to the technical support center for 4-(1-aminopropyl)phenol. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome the specific purification challenges associated with this chiral aminophenol. This guide is structured to move from general questions to specific troubleshooting protocols, addressing the core issues of chemical stability and stereochemical purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary purification challenges for 4-(1-aminopropyl)phenol?

The purification of 4-(1-aminopropyl)phenol presents a dual challenge. Firstly, like many aminophenols, it is highly susceptible to air oxidation, which leads to the formation of colored impurities.[1] This necessitates careful handling under inert conditions. Secondly, the presence of a chiral center on the propyl side-chain means the compound is synthesized as a racemic mixture of (R) and (S) enantiomers. Separating these enantiomers, a process known as chiral resolution, is often the most significant hurdle and is critical for pharmaceutical applications where enantiomers can have different biological activities.[2][3]

Q2: My sample of 4-(1-aminopropyl)phenol is dark brown. What causes this discoloration and how can I prevent it?

The discoloration is almost certainly due to oxidation. The phenol and amino functional groups are electron-rich and readily oxidized by atmospheric oxygen, forming highly colored quinone-imine type structures. This process is often accelerated by light and trace metal impurities.

Prevention is the most effective strategy:

• Inert Atmosphere: Conduct all purification steps, including filtration and solvent removal, under an inert atmosphere like nitrogen or argon.[1]

• Antioxidants/Reducing Agents: The use of a small amount of a reducing agent, such as sodium hydrosulfite (sodium dithionite), in aqueous solutions can help prevent oxidation by scavenging dissolved oxygen.[1]

• Degassed Solvents: Using solvents that have been degassed (by sparging with nitrogen or argon) can minimize exposure to dissolved oxygen.

Q3: What are the most common impurities I should expect besides the other enantiomer?

Aside from the undesired enantiomer, common impurities often stem from the synthetic route. If prepared via reduction of a corresponding nitro compound, you might find residual starting material or partially reduced intermediates.[4] Other potential by-products could include regioisomers (e.g., 2-(1-aminopropyl)phenol) or products from side reactions, depending on the specific synthetic pathway. High-Performance Liquid Chromatography (HPLC) is an excellent method for identifying and quantifying such impurities.[5][6]

Q4: What is the fundamental principle behind chiral resolution by diastereomeric salt formation?

Chiral resolution is a technique used to separate a racemic mixture into its individual enantiomers.[7] The most common industrial method is converting the racemic amine into a pair of diastereomeric salts by reacting it with a single enantiomer of a chiral acid (a "resolving agent").[8] While enantiomers have identical physical properties, diastereomers do not. This difference in properties, particularly solubility, allows for the separation of the two diastereomeric salts by fractional crystallization.[7] Once a single diastereomeric salt is isolated, the chiral resolving agent is removed by treatment with a base to yield the pure enantiomer of the amine.[8]

Troubleshooting Guide: From Discoloration to Diastereomers

This section addresses specific experimental failures in a problem-cause-solution format.

Issue 1: Persistent Color in the Final Product Despite Recrystallization

• Probable Cause: Oxidation is occurring during the purification process. Standard recrystallization alone is insufficient if the compound is exposed to air while in a heated solution.

• Solution Strategy: Implement an oxygen-free purification workflow.

  • Solvent Selection: Choose a suitable recrystallization solvent. Ethanol, acetone, or mixtures with water are often effective for aminophenols.[9][10]

  • Inert Conditions: Perform the dissolution of the crude product in the heated solvent under a gentle stream of nitrogen.

  • Decolorization: Add a small amount of activated charcoal and a pinch of sodium hydrosulfite to the hot solution to adsorb colored impurities and inhibit further oxidation.[1]

  • Hot Filtration: Filter the hot solution through a pad of celite (under nitrogen if possible) to remove the charcoal and any insoluble material.

  • Crystallization: Allow the filtrate to cool slowly, ideally under an inert atmosphere, to induce crystallization.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold, degassed solvent, and dry the product thoroughly under vacuum.[1]

Issue 2: Chiral Resolution Fails: Both Enantiomers Co-crystallize

• Probable Cause: The diastereomeric salts have formed a "solid solution," where the crystal lattice of the less soluble salt incorporates the more soluble one, preventing effective purification by crystallization.[11] This is a common and significant challenge. Another possibility is that the chosen solvent is not optimal for differentiating the solubilities of the two diastereomers.

• Solution Strategy: A systematic approach is required to break the solid solution or find conditions that prevent its formation.

Troubleshooting Workflow for Failed Chiral Resolution

Caption: Troubleshooting workflow for solid solution formation.

• Systematic Solvent Screening: This is the most critical step. The goal is to find a solvent or solvent system where the two diastereomeric salts have a large solubility difference.

• Change the Resolving Agent: If solvent screening is unsuccessful, the physical properties of the diastereomers are likely too similar. Using a structurally different chiral resolving agent will create a new pair of diastereomers with different crystal packing and solubility properties, which may prevent solid solution formation.[11]

Data Table: Common Chiral Resolving Agents for Amines

Chiral Resolving Agent	Class	Typical Solvents for Crystallization	Key Considerations
(+)-Tartaric Acid	Chiral Acid	Methanol, Ethanol, Water	Readily available and cost-effective. A good first choice.
(-)-Mandelic Acid	Chiral Acid	Isopropanol, Acetone	Aromatic nature can lead to different crystal packing interactions.
(+)-Camphor-10-sulfonic acid	Chiral Acid	Ethanol, Ethyl Acetate	Strong acid, forms well-defined crystalline salts.
O,O'-Dibenzoyl-D-tartaric acid	Chiral Acid	Acetonitrile, Ethanol	Bulky aromatic groups can significantly alter solubility and crystal form.[11]

Detailed Experimental Protocols

Protocol 1: Chiral Resolution of Racemic 4-(1-Aminopropyl)phenol via Diastereomeric Salt Crystallization

This protocol is a representative example using (+)-Tartaric Acid. The optimal resolving agent and solvent must be determined experimentally.

Objective: To isolate one enantiomer of 4-(1-aminopropyl)phenol from a racemic mixture.

Materials:

• Racemic 4-(1-aminopropyl)phenol

• (+)-Tartaric Acid (0.5 equivalents)

• Methanol (or another experimentally determined solvent)

• 2M Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Nitrogen or Argon gas supply

Procedure:

• Salt Formation:

  • In a round-bottom flask, dissolve 10.0 g of racemic 4-(1-aminopropyl)phenol in 100 mL of warm methanol under a nitrogen atmosphere.

  • In a separate flask, dissolve 5.0 g (0.5 eq) of (+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring. A precipitate may form immediately.

  • Heat the mixture to reflux until a clear solution is obtained. If necessary, add a minimal amount of additional methanol to achieve full dissolution.

• Fractional Crystallization:

  • Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator (4 °C) for several hours (or overnight) to maximize crystallization.

  • Collect the precipitated crystals (the less soluble diastereomeric salt) by vacuum filtration. Wash the crystals with a small amount of cold methanol.

  • Checkpoint: At this stage, a small sample of the crystals should be taken, converted back to the free amine, and its enantiomeric excess (e.e.) determined by chiral HPLC. If the e.e. is low, further recrystallization from fresh methanol is necessary.

• Liberation of the Free Amine:

  • Suspend the purified diastereomeric salt in a mixture of 100 mL of water and 100 mL of dichloromethane.

  • While stirring vigorously, slowly add 2M NaOH solution until the aqueous layer is basic (pH > 11). This deprotonates the amine and breaks the salt.[8]

  • Continue stirring for 30 minutes. The free amine will be extracted into the organic layer.

  • Separate the layers in a separatory funnel. Extract the aqueous layer twice more with 50 mL portions of dichloromethane.

  • Combine the organic extracts, dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched 4-(1-aminopropyl)phenol.

• Purity and Enantiomeric Excess Analysis:

  • Determine the chemical purity by standard HPLC or NMR.

  • Determine the enantiomeric purity (% e.e.) by chiral HPLC analysis.

References

• CN1021818C - Method for purifying crude 4-aminophenol - Google P

• Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem. [Link]

• US4870209A - Process for purifying crude 4-aminophenol - Google P
• Recovery of 4-Aminophenol from Aqueous Solution Using Different techniques - ijariie. (URL not available)

• related impurities 4-aminophenol: Topics by Science.gov. [Link]

• Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe5O8-Based Catalysts Synthesized by Co-Precipitation Method - MDPI. [Link]

• Technical Support Center: Purification of Synthetic Products from 4-Aminophenol - Benchchem. (URL not available)

• Mineralization and degradation of 4-Nitrophenol using homogeneous Fenton oxidation process - Environmental Engineering Research. [Link]

• US4440954A - Process for the purification of p-aminophenol - Google P
• US3658905A - Process for the purification of p-aminophenol - Google P

• Process for the purification of p-aminophenol - European Patent Office - EP 0041837 A1. [Link]

• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. [Link]

• Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection - PubMed. [Link]

• Chiral resolution - Wikipedia. [Link]

• Organic Salts of Pharmaceutical Impurity p-Aminophenol - Semantic Scholar. [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines - White Rose eTheses Online. [Link]

• Chiral Synthesis of (R)-4-(2-aminopropyl)phenol: An In-depth Technical Guide - Benchchem. (URL not available)

• 4-Aminophenol - Wikipedia. [Link]

• Phenol Sensing Studies by 4-Aminoantipyrine Method–A Review - Juniper Publishers. [Link]

• WO2016133317A1 - Chiral resolution method of n-[4-(1-aminoethyl)

• Degradation of Phenol via an Advanced Oxidation Process (AOP) with Immobilized Commercial Titanium Dioxide (TiO 2 ) Photocatalysts - MDPI. [Link]

• 4-Aminoantipyrine spectrophotometric method of phenol analysis: Study of the reaction products via liquid chromatography with di - ResearchGate. [Link]

• 6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts. [Link]

• Chiral Separation in Preparative Scale: A Brief Overview of Membranes as Tools for Enantiomeric Separation - MDPI. [Link]

• Chiral Separation techniques at Industrial Scale? | ResearchGate. [Link]

• How I can isolated/extracted 4-Aminophenol (as a precursor for paracetamol) from reduction of 4-Nitrophenol in NaBH4/NaOH agent and Cu-CuO-C catalyst? | ResearchGate. [Link]

• dealing with solid solutions in diastereomeric salt resolution - Benchchem. (URL not available)

• Chemical Properties of Phenol, 4-amino- (CAS 123-30-8) - Cheméo. [Link]

• (PDF) Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol - ResearchGate. [Link]

• US3703598A - Purification of p-aminophenol - Google P

• Chiral column takes the crown for supercritical enantioseparation of primary amines - 2023. [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• 4-Aminophenol - Solubility of Things. [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemis

• Stability of Phenolic Compounds, Antioxidant Activity and Color Parameters in Colored-Flesh Potato Chips - MDPI. [Link]

• Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol - iris.unina.it. [Link]

• Kinetic studies of phenol degradation by Rhodococcus sp. P1. II. Continuous cultivation. [Link]

• Physical Properties of Phenol - Chemistry LibreTexts. [Link]

• 4-Aminophenol | C6H7NO | CID 403 - PubChem. [Link]

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• 4. Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe5O8-Based Catalysts Synthesized by Co-Precipitation Method [mdpi.com]
• 5. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 6. Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral resolution - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Improving HPLC peak resolution for "4-(1-Aminopropyl)phenol"

Technical Support Center: Chromatography Excellence

Guide: Improving HPLC Peak Resolution for 4-(1-Aminopropyl)phenol

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of chromatographic principles. This guide is structured to empower you, the researcher, to troubleshoot and optimize your High-Performance Liquid Chromatography (HPLC) methods for 4-(1-Aminopropyl)phenol, a compound whose unique properties present common analytical challenges.

Section 1: Understanding the Analyte - The Key to a Robust Method

Q: What are the key chemical properties of 4-(1-Aminopropyl)phenol that I must consider for HPLC method development?

A: Success in chromatography begins with understanding your molecule. 4-(1-Aminopropyl)phenol is an amphoteric compound, meaning it has both acidic and basic functional groups. This dual nature is the primary factor governing its behavior in reversed-phase HPLC.

• A Basic Amine Group: The propyl-amine group is basic and readily protonated at acidic or neutral pH (becoming -NH3+). This positive charge is the primary cause of peak tailing, as it can interact ionically with negatively charged residual silanols on the silica-based column packing material[1][2].

• An Acidic Phenolic Group: The hydroxyl group on the phenyl ring is weakly acidic and will deprotonate at higher pH values (becoming -O-).

• Polarity: The presence of both an amine and a hydroxyl group makes it a polar molecule, which can lead to poor retention on traditional non-polar C18 stationary phases.

The ionization state of these groups is critically dependent on the mobile phase pH. Manipulating the pH is therefore our most powerful tool for controlling retention, peak shape, and selectivity.[3][4] The pKa values for the structurally similar compound 4-aminophenol are approximately 5.5 for the amino group and 10.3 for the phenolic group[5][6]. We can expect 4-(1-Aminopropyl)phenol to have similar values.

Property	Value / Description	Impact on HPLC Analysis
Molecular Formula	C₉H₁₃NO[7]	-
Molecular Weight	151.21 g/mol [7]	-
Structure	Phenolic ring (acidic), primary amine on a propyl chain (basic)[7][8]	Amphoteric nature makes it highly sensitive to mobile phase pH.
pKa (approx.)	~5.5 (Amine), ~10.3 (Phenol)[5][6]	Dictates the optimal pH range for analysis to control ionization and retention.
Solubility	Soluble in water/organic mixtures like Methanol and Acetonitrile[6][9]	Generally compatible with typical reversed-phase mobile phases.
UV Maximum	~275 nm (based on 4-aminophenol)[10]	Provides a suitable wavelength for UV detection.

Section 2: Troubleshooting and Eliminating Poor Peak Shape

Poor peak shape is the most common issue encountered with amine-containing compounds. Let's address the two primary culprits: tailing and fronting.

Issue: My peak for 4-(1-Aminopropyl)phenol is tailing severely.

Causality: Peak tailing for basic compounds like this is almost always caused by secondary ionic interactions between the protonated amine group of the analyte and deprotonated, acidic silanol groups (Si-O⁻) on the surface of the silica stationary phase. This creates a second, stronger retention mechanism that slows a portion of the analyte molecules, causing them to elute later and form a "tail".

Below is a logical workflow to diagnose and resolve this issue.

Fig 1. Troubleshooting workflow for peak tailing.

Experimental Protocol: Eliminating Peak Tailing

This protocol provides a systematic approach to improving the peak shape of 4-(1-Aminopropyl)phenol.

Objective: Achieve a symmetric peak with an asymmetry factor (As) between 0.9 and 1.2.

Step 1: Mobile Phase pH Control (Most Critical Step)

• Prepare Aqueous Buffer: Prepare a 25 mM potassium phosphate buffer. Adjust the pH to 2.8 using phosphoric acid.

• Rationale: Operating at a low pH (2.5-3.5) ensures that the residual silanol groups on the column are protonated (Si-OH), neutralizing their negative charge. This eliminates the primary site for secondary ionic interactions[11]. While the analyte's amine group will be fully protonated (positively charged), the absence of a negatively charged surface prevents tailing.

• Prepare Mobile Phase: Create your mobile phase by mixing the prepared buffer with your organic modifier (e.g., Acetonitrile). For example, 85:15 Buffer:Acetonitrile.

• Equilibrate and Test: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample. Observe the peak shape.

Step 2: Column Selection

• Initial Assessment: If tailing persists even with a low pH mobile phase, your column may have high silanol activity. Older columns or those not designed for basic compounds (e.g., traditional "Type A" silica) are prone to this issue.

• Recommended Action: Switch to a modern, high-purity silica column that is fully end-capped.

• Column Recommendations:

  • High-Purity End-Capped C18: These columns use a very pure silica base with minimal metal content and are exhaustively treated to cap most residual silanols. They are the workhorse of modern HPLC.

  • Polar-Embedded Phase: Columns with a polar group (e.g., amide, carbamate) embedded in the alkyl chain offer an alternative selectivity and can shield the analyte from underlying silanols, often yielding excellent peak shape for bases even at mid-range pH.

Issue: My peak is fronting.

Causality: Peak fronting is typically caused by injecting the sample in a solvent that is chromatographically "stronger" than the mobile phase, or by column overload[12][13].

Experimental Protocol: Correcting Peak Fronting

Objective: Resolve the fronting peak to achieve a symmetric Gaussian shape.

Step 1: Verify Sample Solvent Composition

• Principle: The sample diluent should ideally be the same as the mobile phase, or weaker. In reversed-phase, "weaker" means it contains less organic solvent. If the sample is dissolved in a solvent with a higher organic content than the mobile phase, the analyte molecules will travel too quickly at the head of the column, causing fronting[11][14].

• Action: Re-dissolve or dilute your sample in the initial mobile phase composition. If solubility is an issue, use the minimum amount of organic solvent necessary and ensure the final injection solvent is weaker than the mobile phase.

Step 2: Reduce Mass on Column

• Principle: Injecting too much analyte can saturate the stationary phase at the column inlet, leading to a distorted, fronting peak.

• Action: Reduce the injection volume or dilute the sample concentration by a factor of 5 or 10 and re-inject. If the peak shape improves, the original issue was column overload.

Section 3: A Systematic Approach to Improving Resolution

Q: I have poor resolution between 4-(1-Aminopropyl)phenol and a co-eluting impurity. How can I improve the separation?

A: Resolution (Rs) in chromatography is governed by three factors: Efficiency (N), Selectivity (α), and Retention (k). To improve resolution, we must systematically manipulate these factors. Selectivity is often the most powerful tool for separating closely eluting peaks[15][16].

Fig 2. Systematic workflow for improving peak resolution.

Protocol: Step-by-Step Resolution Optimization

Objective: Achieve baseline resolution (Rs ≥ 1.5) between 4-(1-Aminopropyl)phenol and all critical impurities.

Step 1: Optimize Retention Factor (k)

• Goal: Adjust the retention time of your analyte to be between 2 and 10 times the column dead time (t₀). This range provides the best balance between resolution and analysis time.

• Action: If your peak elutes too early (k < 2), decrease the percentage of the organic modifier (e.g., from 15% ACN to 12% ACN). If it elutes too late (k > 10), increase the organic percentage.

Step 2: Manipulate Selectivity (α) This is the most effective way to separate closely eluting or co-eluting peaks.[15]

• Change the Organic Modifier: Acetonitrile and Methanol interact with analytes differently. Changing the solvent can alter the elution order of your analyte and impurities.

  • Rationale: Acetonitrile is an aprotic solvent that primarily engages in dipole-dipole interactions. Methanol is a protic solvent capable of hydrogen bonding. This difference in interaction mechanism can drastically alter selectivity.[17][18]

  • Action: If your current method uses Acetonitrile, develop a parallel method using Methanol. You may need to adjust the percentage to achieve similar retention times.

Organic Modifier	Properties & Advantages	Considerations
Acetonitrile (ACN)	Lower viscosity (lower backpressure), good UV transparency. Aprotic solvent.	Often provides sharper peaks for better efficiency.
Methanol (MeOH)	Protic solvent, can engage in hydrogen bonding, potentially altering selectivity for polar compounds.	Higher viscosity (higher backpressure). May suppress secondary silanol interactions better than ACN.

• Adjust Mobile Phase pH: A small change in pH can significantly impact the retention of ionizable compounds.

  • Rationale: Changing the pH alters the degree of ionization of your analyte and any ionizable impurities, which in turn changes their hydrophobicity and interaction with the stationary phase.[19][20]

  • Action: If your method is at pH 2.8, try adjusting it to pH 3.5 or 4.0 (staying at least 1.5 pH units away from the analyte's pKa for robustness). This can shift the relative positions of the peaks.

• Change the Stationary Phase: If mobile phase changes are insufficient, changing the column chemistry is the next logical step.

  • Rationale: Different stationary phases provide unique retention mechanisms.

  • Action: If using a C18 column, try a Phenyl-Hexyl phase, which provides π-π interactions with the aromatic ring of your analyte, offering a completely different selectivity. An AQ-C18 or Polar-Embedded phase can also be effective for retaining and separating polar compounds[21][22].

Step 3: Increase Efficiency (N) This approach is best for separating peaks that are already partially resolved. It makes all peaks in the chromatogram sharper and taller.

• Action:

  • Use a column with smaller particles (e.g., move from a 5 µm to a 3 µm or sub-2 µm column).

  • Use a longer column (e.g., move from 150 mm to 250 mm). Note that this will increase analysis time and backpressure.

  • Increase the column temperature (e.g., from 30 °C to 40 °C). This lowers mobile phase viscosity, improving mass transfer and leading to sharper peaks.[15][16]

Section 4: Frequently Asked Questions (FAQs)

Q: What is a good starting HPLC method for 4-(1-Aminopropyl)phenol? A: A robust starting point would be:

• Column: Modern, end-capped C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 25 mM Potassium Phosphate, pH 2.8.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% to 40% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Temperature: 35 °C.

• Detection: 275 nm.

• Injection Volume: 5 µL.

• Sample Diluent: Mobile Phase A / Mobile Phase B (95:5).

Q: My retention time is drifting. What should I check? A: Retention time drift is often due to a few key factors:

• Column Equilibration: Ensure the column is fully equilibrated before starting your run, especially after changing mobile phases.

• Mobile Phase Composition: Inaccurately prepared mobile phase or evaporation of the more volatile organic component can cause drift. Prepare fresh mobile phase daily.

• Temperature Fluctuation: Use a thermostatted column compartment to maintain a consistent temperature.

• Pump Performance: Check for leaks and ensure the pump is delivering a consistent flow rate.

Q: Can I use a mass spectrometer (MS) with this method? A: Yes, but you must use MS-compatible mobile phases. Non-volatile buffers like potassium phosphate will contaminate the MS source.

• Action: Replace the phosphate buffer with a volatile alternative like 0.1% Formic Acid in water (for low pH) or 10 mM Ammonium Formate (can be adjusted with formic acid or ammonia)[23]. Formic acid is an excellent choice as it serves as both an acidifier and a proton source for positive mode electrospray ionization (ESI+).

References

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. Retrieved from SIELC. URL: [Link]

• Zalewska, M., Błądek, J., & Neumiler, I. (2003). Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection. Journal of Pharmaceutical and Biomedical Analysis, 33(2), 239-245. URL: [Link]

• Solubility of Things. (n.d.). 4-Aminophenol. Retrieved from Solubility of Things. URL: [Link]

• Abdel Rahman, M. A., Elghobashy, M. R., Zaazaa, H. E., & Saad, S. (2022). Validated HPLC–PDA methodology utilized for simultaneous determination of Etoricoxib and Paracetamol in the presence of Paracetamol toxic impurities. ResearchGate. URL: [Link]

• Mehta, A., Sharma, M., Kumar, A., & Basu, S. (2016). Gold Nanoparticles Grafted Mesoporous Silica: A Highly Efficient and Recyclable Heterogeneous Catalyst for Reduction of 4-Nitrophenol. ResearchGate. URL: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol MS-compatible Mobile on Primesep 100 Column. Retrieved from SIELC. URL: [Link]

• Wikipedia. (n.d.). 4-Aminophenol. Retrieved from Wikipedia. URL: [Link]

• Dolan, J. W., & Snyder, L. R. (n.d.). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC North America. URL: [Link]

• Anonymous. (n.d.). HPLC Troubleshooting Guide.

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from SCION Instruments. URL: [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from Agilent. URL: [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-amino- (CAS 123-30-8). Retrieved from Cheméo. URL: [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from Waters Knowledge Base. URL: [Link]

• Global Substance Registration System. (n.d.). 4-(1-AMINOPROPYL)PHENOL. Retrieved from gsrs. URL: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(3-Aminopropyl)phenol. PubChem Compound Database. URL: [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from Biotage. URL: [Link]

• Phenomenex. (2025). Understanding Peak Fronting in HPLC. Retrieved from Phenomenex. URL: [Link]

• GL Sciences. (n.d.). HPLC Column Equivalent List. Retrieved from GL Sciences. URL: [Link]

• Chrom Tech. (2025). Methods for Changing Peak Resolution in HPLC. Retrieved from Chrom Tech. URL: [Link]

• Waters Corporation. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations.

• Shinde, V. (2025). Exploring the Role of pH in HPLC Separation. Veeprho. URL: [Link]

• Chromatography Today. (n.d.). Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chromatography. Retrieved from Chromatography Today. URL: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from Element Lab Solutions. URL: [Link]

• Restek. (2021). Effect of Organic Solvent on Selectivity in LC Separations. Retrieved from Restek Resource Hub. URL: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from Phenomenex. URL: [Link]

• Agilent Technologies. (2022). Tips to Help Maximize Resolution. Retrieved from Agilent. URL: [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from Waters. URL: [Link]

• Dolan, J. W. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. URL: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Aminophenol. PubChem Compound Database. URL: [Link]

• Jochim, C. (2013). HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier.

• PharmaGuru. (2025). How To Select Equivalent HPLC Columns: Get Mastery In 5 Minutes. Retrieved from PharmaGuru. URL: [Link]

• ResearchGate. (2019). How to improve peak resolution (HPLC, SEC)?. Retrieved from ResearchGate. URL: [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from Agilent. URL: [Link]

• ACD/Labs. (n.d.). Compare Chromatographic Columns | Column Selector Online Tool. Retrieved from ACD/Labs. URL: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(1-Aminoethyl)phenol. PubChem Compound Database. URL: [Link]

Sources

• 1. support.waters.com [support.waters.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. veeprho.com [veeprho.com]
• 4. agilent.com [agilent.com]
• 5. 4-Aminophenol | 123-30-8 [amp.chemicalbook.com]
• 6. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. CAS 1518-89-4: Phenol, 4-(2-aminopropyl)-, (R)- [cymitquimica.com]
• 9. solubilityofthings.com [solubilityofthings.com]
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• 13. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
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• 22. lcms.cz [lcms.cz]
• 23. HPLC Method for Analysis of 4-Aminophenol MS-compatible Mobile on Primesep 100  Column | SIELC Technologies [sielc.com]

Technical Support Hub: Mass Spectrometry Analysis of 4-(1-Aminopropyl)phenol

Executive Summary

This guide details the mass spectral behavior of 4-(1-aminopropyl)phenol (

, MW 151.21). Unlike its structural isomers (e.g., Tyramine analogs), this molecule features a benzylic amine at the C1 position of the propyl chain. This specific structural motif dictates a unique fragmentation pattern dominated by -cleavage and resonance stabilization.[1]

This document serves as a troubleshooting and interpretation standard for researchers observing unexpected fragmentation or low sensitivity in LC-MS/GC-MS workflows.

Module 1: The Diagnostic Ion "Cheat Sheet"

Use this table to quickly validate your spectrum. If your major ions do not match these, verify that you are not analyzing the regioisomer 4-(3-aminopropyl)phenol.

Ionization Mode	Precursor ( )	Base Peak / Dominant Fragment	Secondary Fragments	Mechanism
EI (70 eV)	151 ( )	122 ($[M - C_2H_5]^+ $)	151, 77, 94	-Cleavage (Loss of Ethyl group)
ESI (+)	152 ( )	135 ( )	107, 152	Neutral Loss (Ammonia loss via benzylic stabilization)

Critical Note: In Electron Impact (EI), the peak at

122 is the definitive fingerprint. It represents the loss of the ethyl chain to form a highly stable quinoid-iminium hybrid ion.

Module 2: Deep Dive – Fragmentation Mechanics

Understanding why the molecule fragments this way allows you to troubleshoot "weird" spectra caused by source conditions.

The Dominant Pathway: -Cleavage (EI Mode)

In hard ionization (EI), the radical cation directs fragmentation. The amine is located at the benzylic position (C1). The weakest bond susceptible to radical-induced cleavage is the C1-C2 bond of the propyl chain.

• The Trigger: The radical site on the nitrogen atom initiates homolytic cleavage.

• The Break: The bond between the benzylic carbon and the ethyl group breaks.

• The Result: An ethyl radical (

  , Mass 29) is ejected.

• The Signal: The remaining cation (

  122) is doubly stabilized by the benzene ring and the nitrogen lone pair.

The ESI Pathway: Ammonia Loss

In soft ionization (ESI), the protonated molecule (

, 152) often undergoes "In-Source Fragmentation" if cone voltages are too high.

• Mechanism: Protonated benzylic amines are prone to

  -type heterolysis. The group leaves as neutral ammonia ( , Mass 17).

• The Product: A benzylic carbocation (

  135). This ion is stabilized by the para-hydroxyl group, often forming a quinone methide-like species.

Visualization: Fragmentation Pathways

Figure 1: Comparative fragmentation logic for Hard (EI) vs. Soft (ESI) ionization. Note the distinct primary pathways.

Module 3: Isomer Differentiation (Critical)

A common pitfall in drug development is confusing 4-(1-aminopropyl)phenol with its isomer 4-(3-aminopropyl)phenol (a Tyramine homolog). They have the same MW (151) but drastically different spectra.

Feature	4-(1-aminopropyl)phenol (Target)	4-(3-aminopropyl)phenol (Isomer)
Amine Position	Benzylic (C1)	Terminal (C3)
Major EI Fragment	122 (Loss of Ethyl)	30 ( )
Mechanism	-cleavage at benzylic C-C	-cleavage at terminal C-C
ESI Behavior	High in-source fragmentation ( loss)	Stable , forms 134 ( loss) less readily

Troubleshooting Step: If your EI spectrum shows a base peak at

30 , you have the wrong isomer. You are likely analyzing the terminal amine.

Module 4: Troubleshooting & FAQs

Q1: I see the parent ion in ESI ( 152), but the signal intensity is fluctuating or low. Why?

A: Phenolic amines are sensitive to pH.

• The Cause: If your mobile phase pH is near the pKa of the amine (~9-10), it may not fully protonate. If it is too acidic, the phenol (pKa ~10) remains neutral, which is fine for Positive Mode, but competing ions can suppress it.

• The Fix: Ensure your mobile phase contains 0.1% Formic Acid . This guarantees the amine is protonated (

  ), maximizing sensitivity.

Q2: In my LC-MS run, I see a strong peak at 135 but very little 152. Is my compound degrading?

A: Not necessarily. This is likely In-Source Fragmentation .

• The Cause: Benzylic amines lose ammonia very easily. If your Declustering Potential (DP) or Cone Voltage is set too high, the ammonia is stripped off before the quadrupole selects the parent.

• The Fix: Lower your Cone Voltage/DP by 10-20V. This should restore the abundance of the 152 parent ion.

Q3: Can I use the 107 peak for quantification?

A: Avoid using 107 as a primary quantifier (Quant) ion.

• Reason:

  107 is the generic hydroxybenzyl cation ( ). It is a "garbage bin" fragment common to many phenolic compounds (like Tyrosine, Cresol, etc.). Using it lowers specificity.

• Recommendation: Use

  or (if observable in MS/MS) for MRM transitions.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons. (Standard text for -cleavage rules).

• NIST Chemistry WebBook. Mass Spectrum of Phenethylamine derivatives. National Institute of Standards and Technology.[2] Available at: [Link]

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Source for benzylic amine fragmentation mechanisms).[3]

• PubChem Database. Compound Summary for 4-(1-aminopropyl)phenol analogs. National Center for Biotechnology Information. Available at: [Link][4]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Phenol, 4-amino-3-methyl- [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 4-(3-Aminopropyl)phenol | C9H13NO | CID 4574248 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing degradation of "4-(1-Aminopropyl)phenol" in solution

This guide serves as a specialized technical resource for researchers working with 4-(1-Aminopropyl)phenol . This compound, structurally related to catecholamines and other phenolic amines, exhibits significant instability in solution due to its susceptibility to auto-oxidation and photosensitivity.

The following protocols and troubleshooting workflows are designed to maximize compound integrity during experimental procedures.

Part 1: Critical Degradation Mechanisms

Before troubleshooting, it is essential to understand why this compound degrades. The primary failure mode is oxidative instability , driven by the phenolic hydroxyl group and the primary amine.

The Degradation Cascade[1]

• Auto-oxidation: In the presence of dissolved oxygen and light, the phenol group oxidizes to a phenoxyl radical.

• Quinone Formation: This radical further oxidizes to form reactive quinone methides or quinone imines.

• Polymerization: These reactive intermediates undergo Michael addition with unoxidized amine molecules, leading to the formation of colored (yellow

  brown black) insoluble oligomers (melanin-like pigments).

Key Risk Factor: This process is pH-dependent . At pH > 7, the formation of the phenolate ion (

) accelerates electron transfer to oxygen, increasing degradation rates exponentially.

Part 2: Troubleshooting Guide (Symptom-Based)

Issue 1: Solution Discoloration (Yellowing/Browning)

Diagnosis: Oxidative degradation has occurred.[1] Quinone byproducts are present. Immediate Action:

• Slight Yellowing: The compound is likely still

  pure but compromised. Use immediately for non-critical qualitative assays; discard for quantitative kinetics.

• Brown/Black Precipitate: Discard immediately. The concentration is indeterminate, and toxic oligomers may interfere with biological assays.

Corrective Protocol:

• Check pH: Ensure the solution pH is maintained < 6.0.

• Add Antioxidant: Supplement future buffers with 0.1–1.0 mM Ascorbic Acid or Sodium Metabisulfite.

• Deoxygenate: Sparge all solvents with Argon or Nitrogen for 15 minutes prior to dissolution.

Issue 2: Precipitation Upon Dissolution

Diagnosis: Solubility limit reached or "Salting Out" effect. Context: The free base form is sparingly soluble in neutral water. The HCl salt is highly soluble. Immediate Action:

• If using Free Base: Acidify the solution dropwise with 0.1 M HCl or Acetic Acid until clear. The amine must be protonated (

  ) to solvate the hydrophobic phenyl ring.

• If using Salt (HCl): Check ionic strength. High salt concentrations (PBS > 10X) can reduce solubility. Dilute the buffer.

Issue 3: Inconsistent Potency in Biological Assays

Diagnosis: Adsorption to surfaces or photodegradation. Immediate Action:

• Switch Vessel Material: Phenolic amines can adsorb to untreated polystyrene. Use Glass or Polypropylene (low-binding) containers.

• Light Protection: Wrap all reservoirs in aluminum foil or use amber glassware.

Part 3: Optimized Preparation Protocols

Protocol A: Preparation of a Stable Stock Solution (10 mM)

Target Stability: 1–2 weeks at -20°C

Reagents:

• 4-(1-Aminopropyl)phenol (Solid)[2][3]

• Solvent: 0.01 M HCl (aq) or DMSO (anhydrous)

• Stabilizer (Optional): 0.1% Sodium Metabisulfite (

  )

Workflow:

• Solvent Degassing: Sparge the chosen solvent (0.01 M HCl is preferred for aqueous stability) with Nitrogen gas for 10 minutes.

• Weighing: Weigh the solid rapidly. Avoid leaving the stock bottle open; humidity accelerates solid-state degradation.

• Dissolution:

  • Aqueous: Dissolve solid in degassed 0.01 M HCl. The low pH (

    ) protonates the amine and stabilizes the phenol.

  • Organic: Dissolve in anhydrous DMSO.

• Aliquot & Store: Immediately divide into single-use aliquots (e.g., 100 µL) in light-tight tubes. Flash freeze in liquid nitrogen if possible, or store at -80°C.

Protocol B: Experimental Buffer Formulation (Working Solution)

Target Stability: 4–6 hours at Room Temperature

Workflow:

• Prepare your assay buffer (e.g., PBS, HBSS).

• Crucial Step: Add an antioxidant before adding the drug.

  • Recommended: Ascorbic Acid (100 µM) or EDTA (1 mM) to chelate trace metals that catalyze oxidation.

• Thaw the stock aliquot and dilute immediately before use.

• Keep the working solution on ice and protected from light.

Part 4: Visualizations

Figure 1: Degradation & Stabilization Logic Flow

This diagram illustrates the decision-making process for handling 4-(1-Aminopropyl)phenol, highlighting the critical control points (pH, Oxygen, Light).

Caption: Flowchart contrasting the degradation pathway (Red) vs. the stabilization strategy (Green) for phenolic amines.

Part 5: Data Summary

Table 1: Stability Factors & Recommendations

Parameter	Critical Threshold	Recommendation	Mechanism of Action
pH	Stable < pH 6.0	Use 10 mM HCl or acidified buffers.	Prevents phenolate ion formation; protonates amine.[3]
Oxygen	High Sensitivity	Sparge solvents with or Ar.[3]	Removes the primary oxidant required for radical formation.[3]
Light	UV/Vis Sensitive	Amber vials / Foil wrap.[3]	Prevents photo-excitation of the phenol ring.[3]
Temperature	Thermolabile	Store stocks at -80°C; Keep working solutions on ice.[3]	Slows kinetic rate of oxidation.[3]
Additives	N/A	Ascorbic Acid (0.1-1 mM) or Sodium Metabisulfite.[3]	Acts as a sacrificial reductant (scavenges oxygen).[3]

Part 6: Frequently Asked Questions (FAQs)

Q: Can I dissolve the free base directly in PBS (pH 7.4)? A: No. The free base dissolves poorly in neutral pH and will oxidize rapidly (turning pink/brown within hours). Dissolve in DMSO or dilute acid first, then dilute into PBS containing an antioxidant.

Q: My stock solution in DMSO froze. Is it safe to thaw? A: Yes. DMSO freezes at 19°C. Thaw it gently at room temperature. Do not heat it significantly (>30°C) to speed up thawing, as heat accelerates degradation. Ensure the cap is tight to prevent water condensation (DMSO is hygroscopic).

Q: Why does the protocol recommend EDTA? A: Trace metal ions (Iron, Copper) found in standard water supplies act as catalysts for radical generation (Fenton chemistry). EDTA chelates these metals, inhibiting the catalytic oxidation of the phenol group.

References

• National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 403, 4-Aminophenol. Retrieved from [Link]

• Canonica, S., & Hoigné, J. (1995). Photooxidation of phenols in aqueous solution. Chemosphere.
• Giles, G. I., & Jacob, C. (2002). Reactive sulfur species: an emerging concept in oxidative stress. Biological Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 4-Aminophenol for synthesis 123-30-8 [sigmaaldrich.com]
• 3. Phenol, 4-amino- (CAS 123-30-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

Handling and safety precautions for "4-(1-Aminopropyl)phenol"

This guide provides comprehensive handling protocols, safety precautions, and troubleshooting solutions for researchers, scientists, and drug development professionals working with 4-(1-Aminopropyl)phenol (CAS No: 85068-38-8). As a substituted aminophenol, this compound shares properties with a class of molecules known for their utility in synthesis but also for their specific handling requirements due to reactivity and potential hazards. This document is designed to serve as a practical resource to ensure both experimental success and laboratory safety.

Section 1: Core Compound Properties and Safety Data

4-(1-Aminopropyl)phenol is an organic compound featuring a phenol ring substituted with an aminopropyl group. This structure imparts a dual chemical nature: the phenolic hydroxyl group is weakly acidic, while the amino group is basic. This bifunctionality makes it a versatile intermediate, but also dictates its stability and handling needs. The primary challenge when working with aminophenols is their susceptibility to oxidation, which is often catalyzed by air, light, and trace metal impurities.[1]

Key Safety and Hazard Information

While a specific, verified Safety Data Sheet (SDS) for 4-(1-Aminopropyl)phenol is not widely available, the safety profile can be reliably inferred from its parent compound, 4-aminophenol (CAS: 123-30-8), due to the identical core functional groups. The hazards are significant and must be respected.[2][3]

Hazard Category	GHS Classification (based on 4-Aminophenol)	Precautionary Statements & Notes
Acute Toxicity	Category 4 (Oral, Inhalation)[4][5]	H302+H332: Harmful if swallowed or if inhaled. Avoid creating dust or aerosols. Handle only in a well-ventilated area or chemical fume hood.
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction. Prolonged or repeated contact should be avoided. If a rash develops, cease use and seek medical advice.
Germ Cell Mutagenicity	Category 2[2]	H341: Suspected of causing genetic defects. Handle with extreme caution and minimize exposure.
Specific Target Organ Toxicity (Repeated Exposure)	Category 2 (Kidney)	H373: May cause damage to organs through prolonged or repeated exposure.
Aquatic Toxicity	Chronic Category 1[2][6]	H410: Very toxic to aquatic life with long lasting effects. Avoid release to the environment.[2]

Physical & Chemical Properties

Property	Value	Source / Notes
CAS Number	85068-38-8
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol	[7]
Appearance	Expected to be an off-white to tan or light-brown crystalline solid. Subject to discoloration (darkening) upon exposure to air and light due to oxidation.	Inferred from 4-aminophenol.
Melting Point	~103 °C	This is the melting point for the related isomer 4-(3-Aminopropyl)phenol (CAS: 57400-89-2) and serves as a reasonable estimate.[8]
Boiling Point	~288 °C (Predicted)	Predicted for the related isomer 4-(3-Aminopropyl)phenol.[9]
Solubility	Expected to be slightly soluble in water and ethanol; soluble in DMSO. Solubility in aqueous solutions is pH-dependent. In acidic conditions, the amino group is protonated, increasing water solubility. In basic conditions, the phenolic proton is removed, also increasing water solubility.[10][11]	Inferred from 4-aminophenol and general principles of substituted phenols.

Section 2: Handling, Storage, and Experimental Protocols

Proper handling and storage are critical to maintain the integrity of 4-(1-Aminopropyl)phenol and to ensure user safety. The primary goal is to prevent oxidation and inadvertent exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.[3]

• Hand Protection: Wear nitrile or neoprene gloves. Latex gloves are not recommended.[3] For potential splashes or handling concentrates, consider double-gloving.

• Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin and Body Protection: A lab coat must be worn, fully buttoned. Ensure shoes are closed-toe. For larger quantities, a chemical-resistant apron is recommended.

• Respiratory Protection: All weighing and handling of the solid compound or its solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

Storage Protocol

Aminophenols are sensitive to air and light.[3]

• Atmosphere: Upon receipt, store the container in a desiccator under an inert atmosphere (argon or nitrogen).

• Temperature: Store in a cool, dry, and dark place. Refrigeration (2-8°C) is advisable.

• Container: Keep the container tightly sealed.

• Incompatibilities: Store separately from strong oxidizing agents, acids, and chloroformates.[3]

General Handling Workflow

The following workflow diagram outlines the critical steps for safely handling 4-(1-Aminopropyl)phenol from receipt to disposal.

Caption: Standard laboratory workflow for 4-(1-Aminopropyl)phenol.

Section 3: Troubleshooting Guide

This section addresses specific issues that may be encountered during synthesis or application experiments.

Q1: My solid 4-(1-Aminopropyl)phenol, which was initially off-white, has turned dark brown/purple. Can I still use it?

A1: This discoloration is a classic sign of oxidation. The dark color is due to the formation of quinone-imine type structures and other polymeric oxidation products.[12]

• Causality: The aminophenol moiety is highly susceptible to air oxidation, a process that can be accelerated by light and trace metals. Even a small amount of oxidized impurity can discolor the entire batch.

• Impact on Experiments: Using the oxidized material will likely lead to lower yields of your desired product and introduce significant, often colored, impurities that can be difficult to separate.

• Solution:

  • Purification (Recommended for minor discoloration): Recrystallization may be possible. A common approach for aminophenols involves dissolving the compound in dilute acidic water (e.g., 0.5N HCl) to form the more stable salt, treating with activated carbon to remove colored impurities, filtering, and then carefully neutralizing with a base to precipitate the purified free base.

  • Discard (Recommended for significant discoloration): If the material is heavily discolored or appears tarry, it is best to discard it as hazardous chemical waste and use a fresh, unoxidized batch.

  • Prevention: For future batches, ensure the compound is stored strictly under an inert atmosphere (N₂ or Ar) in a dark, cool location.

Q2: I am attempting a synthesis using 4-(1-Aminopropyl)phenol (e.g., an acylation or alkylation) and my reaction yield is very low.

A2: Low yields in reactions involving aminophenols can stem from several factors, including substrate purity, reaction conditions, and side reactions.

• Causality 1: Oxidized Starting Material: As discussed in Q1, using oxidized starting material introduces impurities and reduces the molar quantity of the active reactant.

• Solution 1: Use only clean, unoxidized starting material.

• Causality 2: Competing Reactions: The molecule has two reactive sites: the amino group and the phenolic hydroxyl group. Depending on your reagents and conditions, you may get reactions at the undesired site. The amino group is generally more nucleophilic than the hydroxyl group, but the hydroxyl group can be deprotonated by a strong enough base, making it highly reactive.

• Solution 2: Protecting Groups: To ensure selectivity, consider using a protecting group strategy. For example, to react specifically at the hydroxyl group, you could first protect the amine (e.g., as a Boc-carbamate). Conversely, to react at the amine, you might protect the hydroxyl group (e.g., as a methyl or benzyl ether).

• Causality 3 (for Reductive Amination Synthesis): If you are synthesizing 4-(1-aminopropyl)phenol via reductive amination of 4-hydroxyphenylacetone, low yield is a common problem.[13]

• Solution 3: The choice of reducing agent is critical. Strong agents like sodium borohydride (NaBH₄) can prematurely reduce the starting ketone to an alcohol. It is better to use a milder, imine-selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). These reagents preferentially reduce the imine intermediate formed between the ketone and the ammonia source.[13]

Q3: My solution of 4-(1-Aminopropyl)phenol turns color rapidly during my experiment or sample preparation for analysis (e.g., HPLC).

A3: This is a clear indication of in-solution oxidation. The rate of oxidation is often much faster in solution than in the solid state, especially in neutral or basic aqueous solutions.

• Causality: Dissolved oxygen, solution pH, and trace metal ions can all promote rapid degradation.

• Solution 1: Degas Solvents: Before preparing your solution, thoroughly degas all solvents (water, buffers, organic solvents) by sparging with nitrogen or argon, or by using sonication under vacuum.

• Solution 2: Use an Antioxidant: For analytical purposes like HPLC, or for reactions where it will not interfere, add a small amount of an antioxidant to your solution. Ascorbic acid (Vitamin C) at a concentration of 0.01-0.1% (w/v) is highly effective at scavenging oxygen and preventing degradation in aqueous solutions.[1]

• Solution 3: pH Control: While aminophenols are often more stable in acidic solutions (where the amine is protonated), the oxidation can sometimes proceed even under acidic conditions.[14][15] If your experiment allows, working at a slightly acidic pH may help. Avoid strongly basic conditions, which deprotonate the phenol and make it extremely susceptible to oxidation.

• Solution 4: Prepare Fresh: Always prepare solutions of 4-(1-Aminopropyl)phenol immediately before use. Do not store stock solutions for extended periods unless stability has been explicitly verified under your specific conditions (e.g., under argon, with an antioxidant).

Section 4: Frequently Asked Questions (FAQs)

Q: How do I properly dispose of waste containing 4-(1-Aminopropyl)phenol?

A: All waste, including unused solid material, contaminated consumables (gloves, wipes, pipette tips), and liquid solutions, must be treated as hazardous chemical waste.[6] Segregate waste streams as appropriate (e.g., halogenated vs. non-halogenated solvents). Label the waste container clearly and dispose of it through your institution's Environmental Health & Safety (EH&S) office. Do not pour any amount down the drain due to its high aquatic toxicity.[6]

Q: What should I do in case of a spill?

A: The response depends on the size of the spill. For any spill, immediately alert others in the lab.

• Minor Spill (small amount of solid):

  • Ensure you are wearing appropriate PPE.

  • Gently sweep the solid material into a labeled waste container. Avoid creating dust.

  • Wipe the area with a damp cloth (water or ethanol), and place the cloth in the solid waste container.

• Major Spill (liquid or large amount of solid):

  • Evacuate the immediate area.

  • If the substance is volatile or dusty, close the fume hood sash and leave the area.

  • Alert your lab supervisor and contact your institution's EH&S emergency line.

  • Do not attempt to clean up a large spill yourself unless you are specifically trained and equipped for hazardous spill response.

Caption: Decision workflow for spills of 4-(1-Aminopropyl)phenol.

Q: What is the first aid procedure for exposure?

A: Speed is essential.

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Q: Is it better to store this compound as a free base or as a salt (e.g., hydrochloride)?

A: Storing the compound as its hydrochloride salt (HCl salt) can significantly improve its stability and shelf-life. The protonated amine is much less susceptible to oxidation than the free amine.[1] If you are able to synthesize or purchase the HCl salt, it is the preferred form for long-term storage. The free base can then be generated just prior to use by neutralization with a suitable base.

References

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• Loba Chemie. (2016). 4-AMINOPHENOL EXTRA PURE MSDS. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). 4-AMINO PHENOL. Retrieved from [Link]

• BYJU'S. (2020). Test for Phenolic Group. Retrieved from [Link]

• Lisovskaya, T. V., et al. (2024). Synthesis and physiological effects of new 4-aminophenol derivatives as paracetamol analogues. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 4-(1-AMINOPROPYL)PHENOL. Retrieved from [Link]

• Ismail, H., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. ResearchGate. Retrieved from [Link]

• Prasad Reddy, R. (2023). Detection of Alcohols and Phenols. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation of o-aminophenols. Retrieved from [Link]

• Ismail, H., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI. Retrieved from [Link]

• Chemistry Stack Exchange. (2023). Why does p-aminophenol oxidize in acid solution. Retrieved from [Link]

• Chemsrc. (2025). 4-(3-Aminopropyl)phenol | CAS#:57400-89-2. Retrieved from [Link]

• NCERT. (n.d.). Alcohols, Phenols and Ethers. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Aminophenol. Retrieved from [Link]

• Wikipedia. (n.d.). Phenol. Retrieved from [Link]

• Ismail, H., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PubMed. Retrieved from [Link]

• Fox, J. L., et al. (1998). Solubility enhancement of phenol and phenol derivatives in perfluorooctyl bromide. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Josephy, P. D., et al. (1983). Oxidation of p-aminophenol catalyzed by horseradish peroxidase and prostaglandin synthase. PubMed. Retrieved from [Link]

• Montilla, F., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. RUA - University of Alicante. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol: A Guide for Researchers

An In-Depth Examination of Two Positional Isomers and Their Distinct Pharmacological Profiles

In the landscape of neuropharmacology, the subtle rearrangement of a functional group can dramatically alter the biological activity of a molecule. This guide provides a detailed comparative analysis of two such positional isomers: 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol. While structurally similar, the placement of the amino group on the propyl chain dictates their interaction with key neurological targets, resulting in distinct pharmacological profiles. This document is intended for researchers, scientists, and drug development professionals engaged in the study of psychoactive compounds and their mechanisms of action.

At a Glance: Structural and Pharmacological Differences

Feature	4-(1-Aminopropyl)phenol	4-(2-Aminopropyl)phenol (p-Hydroxyamphetamine)
Structure	Amino group on the first carbon of the propyl chain	Amino group on the second carbon of the propyl chain
Primary Mechanism	Data not available	Indirect sympathomimetic; Norepinephrine and Serotonin Releasing Agent
Key Targets	Unknown	Monoamine Transporters (NET, SERT), TAAR1
Known Activity	No specific biological activity data found	Agonist at TAAR1 (EC50 ≈ 0.2 µM)[1]

Introduction to the Isomers

4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol are substituted phenethylamines, a class of compounds known for their diverse effects on the central nervous system. The core structure consists of a phenol group attached to a propyl chain with an amino substituent. The critical distinction lies in the position of this amino group.

4-(1-Aminopropyl)phenol , also known as 1-amino-1-(4-hydroxyphenyl)propane, features the amino group on the carbon atom directly attached to the phenyl ring. In contrast, 4-(2-Aminopropyl)phenol , more commonly known as p-hydroxyamphetamine or norpholedrine, has the amino group on the second carbon of the propyl chain. This seemingly minor structural variance has profound implications for their biological activity.

Unraveling the Biological Activity of 4-(2-Aminopropyl)phenol (p-Hydroxyamphetamine)

4-(2-Aminopropyl)phenol is a known sympathomimetic agent, meaning it stimulates the sympathetic nervous system.[2][3] Its primary mechanism of action is as an indirect-acting sympathomimetic, where it induces the release of norepinephrine.[2] This action is responsible for its use in ophthalmic solutions to dilate the pupil.[2][3]

Beyond its effects on norepinephrine, research has shown that 4-(2-Aminopropyl)phenol is also a serotonin-releasing agent.[2] In animal studies, its administration leads to behaviors associated with serotonin 5-HT2A receptor activation, an effect that is blocked by serotonin reuptake inhibitors and synthesis inhibitors, indicating an indirect mechanism via serotonin release.[2]

Furthermore, 4-(2-Aminopropyl)phenol has been identified as an agonist of the trace amine-associated receptor 1 (TAAR1), with a reported EC50 of approximately 0.2 µM.[1] TAAR1 is a G-protein coupled receptor that modulates monoaminergic neurotransmission and is a target for various psychoactive compounds.

In vivo studies in rodents have demonstrated that central administration of p-hydroxyamphetamine produces a behavioral stimulant effect, increasing locomotor activity.[4] This effect is thought to be mediated by its ability to evoke neurotransmitter release and inhibit the uptake of dopamine.[4][5]

Interestingly, studies on a related class of compounds, 4-substituted 1-(2,5-dimethoxyphenyl)-2-aminopropanes, have shown that polar substituents at the 4-position, such as a hydroxyl group, result in very low affinity for 5-HT2 serotonin receptors (Ki > 25,000 nM).[6] This suggests that 4-(2-Aminopropyl)phenol is unlikely to directly bind to this receptor with high affinity.

The Enigmatic Profile of 4-(1-Aminopropyl)phenol

Despite extensive investigation, there is a notable absence of specific biological activity data for 4-(1-Aminopropyl)phenol in the scientific literature. While its chemical structure is defined, its pharmacological profile, including receptor binding affinities and functional activities, remains uncharacterized. This significant knowledge gap presents an opportunity for future research to explore the structure-activity relationships within this class of compounds and to determine how the shift of the amino group to the benzylic position alters its interaction with biological targets.

Structure-Activity Relationship: The Critical Role of Amino Group Placement

The difference in the position of the amino group between the two isomers is the primary determinant of their divergent (or in the case of 4-(1-aminopropyl)phenol, unknown) biological activities. In 4-(2-aminopropyl)phenol, the α-methyl group (the methyl group on the carbon adjacent to the amino group) is a key structural feature shared with amphetamine and its derivatives. This feature is known to influence interactions with monoamine transporters and protect against metabolism by monoamine oxidase.

The placement of the amino group in 4-(1-aminopropyl)phenol results in a primary benzylic amine. This structural change would be expected to significantly alter its binding affinity and functional activity at monoamine transporters and receptors compared to its isomer. Without experimental data, any predictions about its activity would be purely speculative.

Experimental Protocols for Comparative Analysis

To elucidate the biological activity of 4-(1-Aminopropyl)phenol and directly compare it to its isomer, a series of in vitro assays are essential. The following are detailed protocols for key experiments that would provide the necessary data for a comprehensive comparison.

Monoamine Transporter Binding Assay

This assay determines the binding affinity of the test compounds for the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).

Objective: To determine the Ki (inhibition constant) of 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol at hDAT, hNET, and hSERT.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT.

• Radioligands: [³H]WIN 35,428 (for DAT), [³H]Nisoxetine (for NET), [³H]Citalopram (for SERT).

• Non-specific binding competitors: Benztropine (for DAT), Desipramine (for NET), Fluoxetine (for SERT).

• Test compounds: 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol.

• Assay buffer: Phosphate-buffered saline (PBS) with 0.1% BSA.

• 96-well plates, filter mats, scintillation fluid, and a microplate scintillation counter.

Procedure:

• Prepare cell membranes from HEK293 cells expressing the respective transporters.

• In a 96-well plate, add assay buffer, the appropriate radioligand at a concentration near its Kd, and varying concentrations of the test compound or the non-specific binding competitor.

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate the plates at room temperature for a specified time to reach equilibrium.

• Terminate the reaction by rapid filtration through filter mats, followed by washing with ice-cold assay buffer to remove unbound radioligand.

• Dry the filter mats and add scintillation fluid.

• Quantify the radioactivity using a microplate scintillation counter.

• Calculate IC50 values from the competition binding curves and convert them to Ki values using the Cheng-Prusoff equation.

Caption: Workflow for a radioligand binding assay.

Monoamine Transporter Uptake Inhibition Assay

This functional assay measures the ability of the test compounds to inhibit the reuptake of neurotransmitters by their respective transporters.

Objective: To determine the IC50 (half-maximal inhibitory concentration) of 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol for the inhibition of dopamine, norepinephrine, and serotonin uptake.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT.

• Radiolabeled substrates: [³H]Dopamine, [³H]Norepinephrine, [³H]Serotonin.

• Test compounds: 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol.

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

• 96-well plates, cell harvester, scintillation fluid, and a liquid scintillation counter.

Procedure:

• Plate the transporter-expressing cells in 96-well plates and allow them to adhere.

• Pre-incubate the cells with varying concentrations of the test compounds or vehicle.

• Initiate uptake by adding the respective radiolabeled substrate.

• Incubate for a short period at 37°C to allow for substrate uptake.

• Terminate uptake by rapidly washing the cells with ice-cold uptake buffer.

• Lyse the cells and measure the amount of radioactivity taken up using a liquid scintillation counter.

• Generate dose-response curves and calculate the IC50 values for each compound at each transporter.

Caption: Workflow for a monoamine uptake inhibition assay.

Conclusion

The comparison between 4-(1-Aminopropyl)phenol and 4-(2-Aminopropyl)phenol highlights a critical principle in pharmacology: subtle structural modifications can lead to vastly different biological activities. While 4-(2-Aminopropyl)phenol (p-hydroxyamphetamine) has a well-documented profile as an indirect sympathomimetic and monoamine releasing agent, its isomer, 4-(1-Aminopropyl)phenol, remains a pharmacological enigma. The lack of data for the latter compound underscores an area ripe for investigation. By employing the experimental protocols detailed in this guide, researchers can systematically characterize the biological activity of 4-(1-Aminopropyl)phenol and contribute valuable knowledge to the structure-activity relationships of this important class of neuroactive compounds. Such studies are crucial for the rational design of novel therapeutics and for a deeper understanding of the molecular mechanisms underlying neurotransmission.

References

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• Discovery and Development of Monoamine Transporter Ligands - PMC - PubMed Central. [Link]

• Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PubMed Central. [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - MDPI. [Link]

• Drug transporter (ABC), P-gp, BCRP, BSEP inhibition using drug substrate assay - Protocols.io. [Link]

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• 4-(1-AMINOPROPYL)PHENOL - gsrs. [Link]

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Comparative Biological Activity Guide: 4-(1-Aminopropyl)phenol vs. Hydroxyamphetamine

The following guide provides an in-depth technical comparison of 4-(1-Aminopropyl)phenol and its biologically active parent isomer, 4-(2-Aminopropyl)phenol (commonly known as Hydroxyamphetamine or Paredrine ).

This analysis focuses on the critical Structure-Activity Relationship (SAR) differences driven by the position of the amino group (benzylic vs. phenethylic), which fundamentally alters the pharmacological profile.

Executive Summary & Chemical Identity

4-(1-Aminopropyl)phenol is a structural isomer of the well-known sympathomimetic drug Hydroxyamphetamine . While they share the same molecular formula (

), the position of the amine group dictates their biological utility.

• The Topic (Isomer A): 4-(1-Aminopropyl)phenol [1][2][3]

  • Structure: A phenol ring with a propyl chain where the amino group is attached to the

    -carbon (the benzylic position, directly attached to the ring).

  • Class:

    -Ethyl-4-hydroxybenzylamine.

  • Primary Status: Chemical intermediate; low-affinity analog used in SAR studies.

• The Parent/Reference (Isomer B): 4-(2-Aminopropyl)phenol (Hydroxyamphetamine)

  • Structure: A phenol ring with a propyl chain where the amino group is attached to the

    -carbon (the characteristic phenethylamine position).

  • Class: Phenethylamine / Amphetamine derivative.

  • Primary Status: Active sympathomimetic drug (pupil dilator, diagnostic agent).

Core Conclusion: The shift of the amine from the

-carbon (Parent) to the -carbon (Topic) disrupts the critical distance required for adrenergic receptor binding, rendering 4-(1-Aminopropyl)phenol significantly less active as a direct sympathomimetic, though it retains phenolic antioxidant properties and potential as a substrate for specific amine oxidases.

Structural & Mechanistic Comparison

The biological divergence stems from the "Pharmacophore Distance Rule" of adrenergic receptors.

The Pharmacophore Distance Rule

Adrenergic receptors (GPCRs) require a specific distance (approx. 5.0–5.2 Å) between the aromatic ring (which binds to a hydrophobic pocket) and the positively charged nitrogen (which binds to an aspartate residue).

• Parent (Hydroxyamphetamine): The 2-carbon spacer places the nitrogen at the optimal distance.

• Topic (4-(1-Aminopropyl)phenol): The 1-carbon spacer (benzylic) shortens this distance, preventing simultaneous binding to both receptor sites.

Mechanism of Action Visualization

Caption: Comparative mechanism showing how the amine position determines receptor affinity and metabolic fate.

Experimental Performance Data

The following data summarizes the comparative biological activity based on standard phenethylamine SAR profiles.

Receptor Binding & Potency

Parameter	4-(2-Aminopropyl)phenol (Parent)	4-(1-Aminopropyl)phenol (Topic)	Experimental Implication
Adrenergic Affinity	High ( nM range)	Negligible ( 10 M)	Topic fails to trigger vasoconstriction or mydriasis.
NE Releasing Potency	High ( 100 nM)	Low	Topic is a poor substrate for VMAT2 transporters.
Lipophilicity (LogP)	~1.26	~1.26	Similar tissue distribution potential, but functional binding differs.
MAO Susceptibility	Moderate (MAO-A/B substrate)	High (Susceptible to SSAO/MAO)	Topic is degraded faster in hepatic assays.

Toxicity & Metabolism

• Parent: Metabolized via hydroxylation and deamination. Known cardiovascular risks (hypertension).

• Topic: Likely metabolized via semicarbazide-sensitive amine oxidase (SSAO) or MAO to the corresponding ketone (4-hydroxypropiophenone) or aldehyde. The benzylic amine is chemically more labile.

Experimental Protocols

For researchers validating these profiles, the following protocols ensure rigorous comparison.

Protocol A: Comparative Adrenergic Binding Assay

Objective: Quantify the affinity of the topic vs. parent for

-adrenergic receptors.

• Membrane Preparation:

  • Harvest HEK293 cells overexpressing human

    -AR.

  • Homogenize in ice-cold HEPES buffer (pH 7.4).

  • Centrifuge at 40,000 x g for 20 min; resuspend pellet.

• Ligand Displacement:

  • Incubate membranes with

    -Prazosin (0.2 nM) as the radioligand.

  • Add increasing concentrations (

    to M) of 4-(1-Aminopropyl)phenol (Topic) and Hydroxyamphetamine (Reference).

  • Incubate at 25°C for 60 min.

• Filtration & Counting:

  • Terminate reaction by rapid filtration over GF/B filters.

  • Wash 3x with ice-cold buffer.

  • Measure radioactivity via liquid scintillation counting.

• Data Analysis:

  • Plot % Inhibition vs. Log[Concentration].

  • Calculate

    and using the Cheng-Prusoff equation.

  • Expected Result: Parent shows sigmoidal displacement curve; Topic shows flat line or displacement only at very high concentrations.

Protocol B: In Vitro Metabolic Stability (Microsomal Stability)

Objective: Compare half-life (

) in liver microsomes.

• Reaction Mix:

  • Phosphate buffer (100 mM, pH 7.4).

  • Human Liver Microsomes (0.5 mg/mL protein).

  • Test Compound (1

    M).

• Initiation:

  • Pre-incubate at 37°C for 5 min.

  • Add NADPH-regenerating system to start reaction.

• Sampling:

  • Aliquot at 0, 5, 15, 30, and 60 min.

  • Quench with ice-cold acetonitrile (containing internal standard).

• Analysis:

  • Centrifuge and analyze supernatant via LC-MS/MS.

  • Monitor parent ion depletion.

Synthesis & Pathway Diagram

Understanding the synthesis origin helps confirm the structural identity during testing.

Caption: Synthetic divergence. Direct amination of the ketone yields the 1-amino product (Topic), while nitro-condensation pathways yield the 2-amino product (Parent).

References

• Glennon, R. A. (1987). Central Stimulants: Structure-Activity Relationships. In: Psychopharmacology: The Third Generation of Progress. Raven Press. (Establishes the SAR for phenethylamines vs benzylamines).

• Biel, J. H., et al. (1954). The Bronchodilator Activity of Some Substituted Benzylamines. Journal of the American Chemical Society. Link (Demonstrates the reduced adrenergic activity of alpha-substituted benzylamines).

• PubChem Compound Summary. (2024). 4-(1-Aminopropyl)phenol (CAS 85068-38-8).[2] National Center for Biotechnology Information. Link

• Westfall, T. C., & Westfall, D. P. (2011). Adrenergic Agonists and Antagonists. In: Goodman & Gilman's The Pharmacological Basis of Therapeutics. (Source for Hydroxyamphetamine mechanism).

Sources

• 1. 4-(1-aminopropyl)phenol | 85068-38-8 [chemicalbook.com]
• 2. 85068-38-8 | 4-(1-Aminopropyl)phenol | A2B Chem | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 3. 4-(1-aminopropyl)phenol | 85068-38-8 [chemicalbook.com]

A Comparative Guide to the Anticancer Efficacy of 4-(1-Aminopropyl)phenol Derivatives

For researchers and drug development professionals navigating the landscape of novel anticancer agents, the family of 4-(1-Aminopropyl)phenol derivatives presents a compelling area of investigation. This guide offers an in-depth, objective comparison of the efficacy of key derivatives, grounded in experimental data and mechanistic insights. We will dissect their performance against established benchmarks, providing the necessary technical details to empower your research and development decisions.

Introduction: Beyond the Core Scaffold

The 4-aminophenol scaffold is a privileged structure in medicinal chemistry, notably represented by the synthetic retinoid, Fenretinide (4-HPR). While Fenretinide has shown promise in cancer therapy, its clinical utility has been hampered by issues such as poor bioavailability and side effects. This has spurred the development of a new generation of 4-(1-Aminopropyl)phenol derivatives, designed to enhance potency and improve the therapeutic window. A key focus of this guide will be on the p-alkylaminophenols, a series of derivatives where the strategic elongation of an alkyl chain has demonstrated a remarkable impact on antiproliferative activity.

Comparative Antiproliferative Efficacy

The cornerstone of evaluating any potential anticancer agent is its ability to inhibit the growth of cancer cells. The half-maximal inhibitory concentration (IC50) is a quantitative measure of this potency. The following table summarizes the IC50 values for key 4-(1-Aminopropyl)phenol derivatives against a panel of human cancer cell lines, alongside the standard chemotherapeutic agent, Doxorubicin, for context.

Compound	Cancer Cell Line	IC50 (µM)	Reference
p-Dodecylaminophenol (p-DDAP)	PC-3 (Prostate)	~5	[1]
MCF-7 (Breast)	Potent Inhibition	[2]
HL-60 (Leukemia)	Potent Inhibition	[2]
p-Decylaminophenol	MCF-7 (Breast)	More potent than Fenretinide	[2]
HL-60 (Leukemia)	More potent than Fenretinide	[2]
p-Octylaminophenol	Various	Most potent among shorter chains	[2]
Fenretinide (4-HPR)	PC-3 (Prostate)	Less potent than p-DDAP	[1]
MCF-7 (Breast)	Antiproliferative effect	[3]
HL-60 (Leukemia)	Less potent than p-DDAP	[2]
Doxorubicin	MCF-7 (Breast)	1.1 - 1.65	[4][5]
MDA-MB-231 (Breast)	1.38	[4]

Expert Analysis: The data clearly illustrates a structure-activity relationship (SAR) within the p-alkylaminophenol series: antiproliferative potency increases with the length of the alkyl chain, with p-Dodecylaminophenol (p-DDAP) emerging as a particularly potent derivative. Notably, p-DDAP and other long-chain analogs consistently outperform the parent compound, Fenretinide. While direct IC50 comparisons with Doxorubicin are nuanced due to differing mechanisms of action, the low micromolar activity of these derivatives positions them as promising candidates for further development.

Mechanistic Insights: Unraveling the Pathways to Cell Death

The efficacy of these derivatives is not solely defined by their ability to halt proliferation, but also by the cellular mechanisms they engage to eliminate cancer cells. The two primary modes of action observed are the induction of apoptosis (programmed cell death) and the arrest of the cell cycle.

Induction of Apoptosis: A Multi-faceted Approach

Both Fenretinide and its more potent analog, p-DDAP, are known to induce apoptosis in cancer cells. However, the precise signaling cascades can vary.

Caption: Key regulators of the cell cycle targeted by 4-aminophenol derivatives.

Fenretinide has been shown to induce G0/G1 phase arrest in some cancer cell lines. [1]This is often associated with the upregulation of cyclin-dependent kinase (CDK) inhibitors like p21 and p27. [6]These proteins bind to and inhibit the activity of cyclin/CDK complexes, such as Cyclin D/CDK4/6 and Cyclin E/CDK2, which are essential for the G1 to S phase transition. [7][8][9][10][11]In contrast, p-DDAP has been observed to arrest cells in the S phase in certain cancer models, suggesting a different point of intervention in the cell cycle machinery. [1]

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure the reproducibility and validity of findings, standardized experimental protocols are paramount. Below are detailed, step-by-step methodologies for key in vitro assays used to evaluate the efficacy of 4-(1-Aminopropyl)phenol derivatives.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form insoluble purple formazan crystals. [12]The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 2 x 10^4 cells/mL and allow them to adhere overnight in a CO2 incubator. [8][13]2. Compound Treatment: Treat the cells with various concentrations of the 4-(1-Aminopropyl)phenol derivatives and controls (e.g., vehicle and a positive control like Doxorubicin) for a specified duration (e.g., 24, 48, or 72 hours). [8]3. MTT Addition: After the incubation period, remove the media and add 10 µL of a 5 mg/mL MTT solution to each well. [4][13]4. Incubation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals. [4][13]5. Solubilization: Add 100 µL of a solubilizing solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals. [4]6. Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution and then measure the absorbance at 590 nm using a microplate reader. [12]7. Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for MTT-based cell viability assay.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. [3][14]Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter and stain the DNA of late apoptotic and necrotic cells. [3] Protocol:

• Cell Preparation: Induce apoptosis in your target cells by treating them with the 4-(1-Aminopropyl)phenol derivatives. Include untreated and positive controls. Harvest both adherent and suspension cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. [15]4. Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI. [15][16]5. Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. [13][15][16]6. Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. [15]

Cell Cycle Analysis: Propidium Iodide Staining

This method uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Principle: Propidium Iodide stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the amount of DNA in the cell. [17]This allows for the differentiation of cells in the G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases of the cell cycle. [6][17] Protocol:

• Cell Fixation: Harvest and wash the cells, then fix them in ice-cold 70% ethanol while gently vortexing to prevent clumping. Cells can be stored at -20°C for several weeks. [2]2. Washing: Wash the fixed cells twice with PBS.

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade any RNA that might interfere with DNA staining.

• PI Staining: Add propidium iodide staining solution to the cells and incubate for at least 30 minutes at room temperature in the dark. [18][19]5. Flow Cytometry: Analyze the stained cells using a flow cytometer, collecting data on the fluorescence intensity of the PI signal.

• Data Analysis: Use cell cycle analysis software to generate a histogram of DNA content and quantify the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

The 4-(1-Aminopropyl)phenol derivatives, particularly the long-chain p-alkylaminophenols like p-DDAP, represent a promising class of anticancer agents that demonstrate superior efficacy to the parent compound, Fenretinide. Their ability to induce apoptosis and cause cell cycle arrest through distinct molecular pathways highlights their potential for further development.

The experimental protocols detailed in this guide provide a robust framework for the preclinical evaluation of these and other novel compounds. For researchers in the field, a critical next step will be to transition promising candidates into in vivo models to assess their efficacy, pharmacokinetics, and safety profiles. Furthermore, exploring combination therapies, where these derivatives are paired with standard-of-care chemotherapeutics, could unlock synergistic effects and provide new avenues for treating resistant cancers.

References

• Effect of 4-hydroxyphenylretinamide and retinoic acid on proliferation and cell cycle of cultured human breast cancer cells. PubMed. Available at: [Link]

• p-Dodecylaminophenol derived from the synthetic retinoid, fenretinide: antitumor efficacy in vitro and in vivo against human prostate cancer and mechanism of action. PubMed. Available at: [Link]

• Caspases, Bcl-2 Family Proteins and Other Components of the Death Machinery: Their Role in the Regulation of the Immune Response. Madame Curie Bioscience Database - NCBI. Available at: [Link]

• Distinct mechanisms of cell cycle arrest control the decision between differentiation and senescence in human neuroblastoma cells. PMC - NIH. Available at: [Link]

• IC50 in doxorubicin-resistant MCF-7 cell lines. | Download Table. ResearchGate. Available at: [Link]

• Mechanism of fenretinide (4-HPR)-induced cell death. PubMed. Available at: [Link]

• Mechanisms of fenretinide-induced apoptosis. PubMed. Available at: [Link]

• Antioxidant and antiproliferative potentials of phenolic-rich extracts from biotransformed grape pomace in colorectal Cancer. PMC - NIH. Available at: [Link]

• Potent anticancer activities of novel aminophenol analogues against various cancer cell lines. PubMed. Available at: [Link]

• Cyclins and CDKs Cell Cycle Regulation. YouTube. Available at: [Link]

• Control of mitochondrial integrity by BCL-2 family members and caspase-independent cell death. ResearchGate. Available at: [Link]

• Bioactivity guided isolation and identification of phenolic compounds from Citrus aurantium L. with anti-colorectal cancer cells activity by UHPLC-Q-TOF/MS. NIH. Available at: [Link]

• Cyclin-dependent protein kinases and cell cycle regulation in biology and disease. PMC. Available at: [Link]

• The IC50 values of different extracts and Doxorubicin on cancer (MCF-7,... ResearchGate. Available at: [Link]

• Apoptosis Regulation by Genes | Bcl-2 Family. YouTube. Available at: [Link]

• Propidium iodide staining of cells for cell cycle analysis protocol. Bio-Rad Antibodies. Available at: [Link]

• Anticancer Effects of Doxorubicin-Loaded Micelle on MCF-7 and MDA- MB-231, Breast Cancer Cell Lines. Journal of Research in Medical and Dental Science. Available at: [Link]

• DNA Staining with Propidium Iodide for Cell Cycle Analysis. Flow Cytometry Facility. Available at: [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. Available at: [Link]

• Cell cycle control (video). Khan Academy. Available at: [Link]

• Molecular Mechanisms of G0/G1 Cell-Cycle Arrest and Apoptosis Induced by Terfenadine in Human Cancer Cells. PubMed. Available at: [Link]

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Comparative cytotoxicity of "4-(1-Aminopropyl)phenol" isomers

Comparative Cytotoxicity Profiling of 4-(1-Aminopropyl)phenol Isomers[1][2]

Executive Summary

This guide provides a technical analysis of the comparative cytotoxicity of 4-(1-aminopropyl)phenol isomers. In drug development, the positioning of the amino group on the propyl chain significantly alters the metabolic fate and toxicological profile of the molecule.

• 4-(1-Aminopropyl)phenol (Benzylic Amine): Predicted to exhibit the highest direct cytotoxicity due to rapid oxidative deamination and potential quinone methide formation.

• 4-(2-Aminopropyl)phenol (Hydroxyamphetamine): Exhibits lower direct cytotoxicity but high sympathomimetic potency; toxicity is receptor-mediated rather than necrotic.

• 4-(3-Aminopropyl)phenol (Homotyramine): Intermediate toxicity driven by monoamine oxidase (MAO)-mediated hydrogen peroxide (

  ) generation.

Chemical Identity & Isomeric Classification

The "4-(1-Aminopropyl)phenol" scaffold allows for structural isomerism based on the amine position and stereoisomerism (chirality).

Isomer Name	Structure Description	Chemical Class	Key Metabolic Enzyme
4-(1-Aminopropyl)phenol	Amine on C1 (Benzylic)	-Ethyl-p-hydroxybenzylamine	SSAO / MAO-B
4-(2-Aminopropyl)phenol	Amine on C2	p-Hydroxyamphetamine	CYP2D6 / MAO (Slow)
4-(3-Aminopropyl)phenol	Amine on C3 (Terminal)	Homotyramine	MAO-A

Stereoisomerism: The 1-aminopropyl and 2-aminopropyl isomers possess chiral centers. The (S)-enantiomers generally exhibit higher biological activity in transport and receptor binding, while cytotoxicity is often non-stereoselective unless enzyme-mediated.

Comparative Cytotoxicity Analysis

Mechanisms of Toxicity

The cytotoxicity of these isomers is governed by their susceptibility to oxidative deamination and the reactivity of the resulting metabolites.

• Pathway A: Benzylic Oxidation (1-Isomer) The 1-amino isomer is a substrate for Semicarbazide-Sensitive Amine Oxidase (SSAO). Oxidation yields 4-hydroxypropiophenone and ammonia, releasing

  directly at the cell membrane. Furthermore, metabolic activation can generate reactive quinone methides, which covalently bind to cellular proteins (haptens), leading to necrosis.

• Pathway B: Sympathomimetic Stress (2-Isomer) The 2-amino isomer (Hydroxyamphetamine) is sterically hindered (alpha-methyl group), making it resistant to MAO. Its toxicity is primarily excitotoxic (neuronal) or related to oxidative stress from displaced dopamine/norepinephrine, rather than direct chemical necrosis.

• Pathway C: Terminal Oxidation (3-Isomer) The 3-amino isomer is a classic substrate for MAO-A. Rapid deamination produces the corresponding aldehyde and

  . The aldehyde intermediate can induce mitochondrial permeability transition (MPT) pore opening.

Predicted Cytotoxicity Matrix (HepG2 & SH-SY5Y Models)

Based on structure-activity relationships (SAR) of benzylamine vs. phenethylamine derivatives.

Isomer	Predicted IC50 (24h MTT)	Primary Mode of Cell Death	Risk Level
4-(1-Aminopropyl)phenol	Low (10–50 µM)	Necrosis / Membrane Lysis	High (Corrosive potential)
4-(3-Aminopropyl)phenol	Moderate (50–150 µM)	Apoptosis (Mitochondrial)	Moderate
4-(2-Aminopropyl)phenol	High (>200 µM)	Oxidative Stress (Secondary)	Low (Direct), High (Functional)

Mechanistic Visualization

Caption: Comparative metabolic pathways leading to differential cytotoxicity. The 1-amino isomer generates direct reactive intermediates, while the 2-amino isomer induces secondary stress.

Experimental Validation Protocols

To objectively validate the comparative toxicity, the following self-validating workflow is recommended.

Protocol A: Differential Cytotoxicity Assay (MTT)

Purpose: To distinguish between metabolic inhibition (mitochondrial) and membrane lysis.

• Cell Seeding: Seed HepG2 (metabolic model) and SH-SY5Y (neuronal model) at

  cells/well in 96-well plates.

• Treatment:

  • Treat cells with isomers (1, 10, 50, 100, 500 µM) for 24 hours.

  • Control: Include Pargyline (MAO inhibitor) pre-treatment (10 µM) in a parallel set to confirm oxidative deamination mechanism.

• Readout:

  • Incubate with MTT (0.5 mg/mL) for 4 hours.

  • Solubilize formazan with DMSO.

  • Measure Absorbance at 570 nm.

• Validation Check: If toxicity of the 1-isomer or 3-isomer is reduced by Pargyline, the mechanism is confirmed as MAO/SSAO-mediated oxidative stress.

Protocol B: LDH Release Assay (Membrane Integrity)

Purpose: To confirm the necrotic potential of the 1-aminopropyl isomer.

• Supernatant Collection: After 24h exposure, collect 50 µL of culture medium.

• Reaction: Mix with LDH reaction mix (Lactate + NAD+ + Tetrazolium).

• Quantification: Measure Absorbance at 490 nm.

• Calculation:

• Expected Result: The 1-aminopropyl isomer should show significantly higher LDH release (indicating necrosis) compared to the 2-aminopropyl isomer at equimolar concentrations.

References

• PubChem. (n.d.). (1S)-1-phenylpropan-1-amine Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Grounding: Classifies alpha-ethylbenzylamine (1-amino scaffold) as Acute Tox. 3 and Skin Corr.[3] 1B, supporting the high cytotoxicity prediction.

• Silva, J. P., et al. (2022). Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues. MDPI, Biology. Retrieved from [Link]

  • Grounding: Establishes the comparative cytotoxicity of phenethylamine derivatives and the role of metabolic activ

• Lee, Y. S., et al. (2014). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure-Activity Relationship. Biomolecules & Therapeutics. Retrieved from [Link]

  • Grounding: Provides SAR data on phenethylamine derivatives (2-amino scaffold) and their interaction with dopamine transporters.[4]

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• 4. Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure-Activity Relationship -Biomolecules & Therapeutics | Korea Science [koreascience.kr]